Lumichrome-d8

Core Science & Biosynthesis

A Technical Guide to the Isotopic Purity of Lumichrome-d8

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the methodologies and data presentation relevant to determining the isotopic purity of Lumichrome-d8. While specific batch-to-batch isotopic purity data for commercially available Lumichrome-d8 requires consultation of the lot-specific Certificate of Analysis (CoA), this document outlines the experimental protocols used for its determination and the expected data profile.

Understanding Isotopic Purity

For a deuterated compound like Lumichrome-d8, "purity" encompasses both chemical and isotopic purity. Isotopic purity refers to the extent to which the hydrogen atoms at designated positions in the molecule have been replaced by deuterium (B1214612). It is a critical parameter in applications such as mass spectrometry-based quantitative analysis, where Lumichrome-d8 serves as an internal standard, and in metabolic studies to trace the fate of the molecule.

It is practically impossible to achieve 100% isotopic purity during synthesis. The final product is typically a mixture of isotopologues—molecules that are chemically identical but differ in their isotopic composition. For instance, a Lumichrome-d8 sample will contain small amounts of d7, d6, and other less-deuterated species. Regulatory bodies and scientific standards necessitate a rigorous analysis and quantification of these isotopologues.

Quantitative Data on Isotopic Purity

The isotopic purity of Lumichrome-d8 is typically determined by analytical techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy. The data is often presented in a table summarizing the distribution of different isotopologues. While a specific CoA for Lumichrome-d8 is not publicly available, the following table illustrates a typical presentation of isotopic purity data for a deuterated compound with eight deuterium atoms.

Parameter	Typical Specification	Analytical Method(s)
Isotopic Enrichment	≥ 98 atom % D	Mass Spectrometry (MS), Nuclear Magnetic Resonance (NMR) Spectroscopy
Chemical Purity	≥ 99%	High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), NMR Spectroscopy
Molecular Weight	250.28 g/mol	Mass Spectrometry

Isotopologue Distribution Profile (Illustrative Example)

Isotopologue	Description	Relative Abundance (%)
d8	Fully deuterated	> 98%
d7	Seven deuterium atoms	< 2%
d6	Six deuterium atoms	< 0.5%
d5	Five deuterium atoms	< 0.1%
d0-d4	Lower deuterated species	Not Detected

Experimental Protocols

The determination of isotopic purity is a critical step in the quality control of deuterated compounds. The following are detailed methodologies for the key experiments used to characterize Lumichrome-d8.

High-Resolution Mass Spectrometry (HRMS) for Isotopic Purity Determination

HRMS is a powerful technique for determining the isotopic enrichment of deuterated compounds by distinguishing between the different isotopologues based on their precise mass-to-charge ratios.[1][2][3]

Methodology: Liquid Chromatography-Electrospray Ionization-High-Resolution Mass Spectrometry (LC-ESI-HRMS)

• Sample Preparation: A stock solution of Lumichrome-d8 is prepared in a suitable solvent (e.g., methanol (B129727) or acetonitrile) at a concentration of approximately 1 mg/mL. This is further diluted to a working concentration (e.g., 1 µg/mL) with the initial mobile phase solvent.

• Chromatographic Separation (UPLC/HPLC):

  • Column: A suitable reversed-phase column (e.g., C18, 2.1 x 50 mm, 1.7 µm).

  • Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile (B52724) with 0.1% formic acid (B).

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

  • Column Temperature: 40 °C.

• Mass Spectrometry (ESI-HRMS):

  • Ionization Mode: Positive electrospray ionization (ESI+).

  • Mass Analyzer: An Orbitrap or Time-of-Flight (TOF) mass spectrometer.

  • Resolution: Set to a high value (e.g., > 70,000) to resolve the isotopic peaks.

  • Scan Range: A narrow scan range around the expected m/z of the protonated molecule [M+H]+ (for Lumichrome-d8, the expected m/z for the d8 isotopologue is approximately 251.13).

  • Data Analysis: The relative abundance of each isotopologue is determined by integrating the peak areas of their respective extracted ion chromatograms (EICs). The natural isotopic contribution of other elements (e.g., 13C, 15N) must be corrected for to accurately calculate the isotopic purity.[4][5]

Nuclear Magnetic Resonance (NMR) Spectroscopy for Isotopic Purity and Structural Integrity

NMR spectroscopy, particularly ¹H (proton) NMR, is used to determine the degree of deuteration by quantifying the residual, non-deuterated sites. It also confirms the structural integrity of the molecule.[2][6]

Methodology: ¹H NMR Spectroscopy

• Sample Preparation: A known amount of the Lumichrome-d8 sample is dissolved in a deuterated NMR solvent that does not contain exchangeable protons (e.g., DMSO-d6). A known amount of an internal standard with a distinct, sharp signal (e.g., dimethyl sulfone) is added for quantitative analysis.

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

• Data Acquisition: A standard ¹H NMR spectrum is acquired with a sufficient number of scans to achieve a good signal-to-noise ratio.

• Data Analysis: The integrals of the residual proton signals corresponding to the positions where deuterium should be are compared to the integral of the internal standard. This comparison allows for the calculation of the amount of residual hydrogen and, consequently, the isotopic enrichment.

Visualizations

Workflow for Isotopic Purity Determination

The following diagram illustrates the general workflow for determining the isotopic purity of a deuterated compound like Lumichrome-d8.

Workflow for Isotopic Purity Determination

Signaling Pathway Inhibition by Lumichrome

While Lumichrome-d8 is primarily used as an analytical standard, its unlabeled counterpart, Lumichrome, has been shown to inhibit the AKT/β-catenin signaling pathway. The following diagram illustrates this inhibitory action.

References

• 1. Rapid characterization of isotopic purity of deuterium-labeled organic compounds and monitoring of hydrogen-deuterium exchange reaction using electrospray ionization-high-resolution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. almacgroup.com [almacgroup.com]
• 5. researchgate.net [researchgate.net]
• 6. Beyond Purity: Understanding the Isotopologue Profile in Deuterated APIs [isotope.com]

An In-depth Technical Guide to the Synthesis and Characterization of Lumichrome-d8

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization of Lumichrome-d8 (7,8-di(trideuteriomethyl)benzo[g]pteridine-2,4(1H,3H)-dione-1,3-d2), a deuterated isotopologue of Lumichrome. Due to the limited availability of direct experimental data for Lumichrome-d8 in peer-reviewed literature, this guide outlines a proposed synthetic pathway based on established methods for the synthesis of Lumichrome and general deuteration techniques. The characterization data presented is predicted based on the known spectral properties of the non-deuterated analogue.

Introduction

Lumichrome (7,8-dimethylalloxazine) is a yellow fluorescent compound that arises from the photodegradation of riboflavin (B1680620) (Vitamin B2). It is also produced by various microorganisms and has been identified as a signaling molecule in bacterial quorum sensing. The deuterated analogue, Lumichrome-d8, serves as a valuable tool in various research applications, including as an internal standard in mass spectrometry-based quantitative analysis and for mechanistic studies of its biological roles. The incorporation of deuterium (B1214612) can alter the pharmacokinetic profile of a molecule, making deuterated compounds of interest in drug development.

Proposed Synthesis of Lumichrome-d8

The synthesis of Lumichrome-d8 can be conceptually approached via the condensation of deuterated 4,5-dimethyl-1,2-phenylenediamine with deuterated alloxan (B1665706). This strategy requires the prior synthesis of the deuterated starting materials.

Synthesis of Deuterated Starting Materials

2.1.1. Synthesis of 4,5-di(trideuteriomethyl)-1,2-phenylenediamine-3,6-d2

A potential route for the synthesis of the fully deuterated aromatic diamine involves a multi-step process starting from a suitable precursor, followed by deuteration of the aromatic ring and the methyl groups.

• Step 1: Deuteration of a Precursor. A plausible precursor such as 4,5-dimethyl-1,2-dinitrobenzene could be subjected to deuteration. Methods for deuteration of aromatic rings often involve acid-catalyzed hydrogen-deuterium exchange in the presence of a deuterium source like D₂O or deuterated acids (e.g., D₂SO₄). Metal-catalyzed methods (e.g., using Pd/C) with D₂ gas are also a viable option.

• Step 2: Deuteration of Methyl Groups. The methyl groups can be deuterated using methods such as acid-catalyzed H/D exchange in a deuterated solvent.

• Step 3: Reduction of Nitro Groups. The dinitro compound is then reduced to the corresponding diamine. Standard reduction methods, such as catalytic hydrogenation (with H₂ gas and a catalyst like Pd/C) or using reducing agents like tin(II) chloride in hydrochloric acid, can be employed.

2.1.2. Synthesis of Alloxan-d2

Alloxan has exchangeable protons at the nitrogen atoms. Deuteration can be readily achieved by dissolving alloxan monohydrate in an excess of deuterium oxide (D₂O) and then removing the solvent under vacuum. This process should be repeated multiple times to ensure a high level of deuterium incorporation.

Final Condensation Reaction

The final step is the condensation of the deuterated 4,5-dimethyl-1,2-phenylenediamine with deuterated alloxan.

Experimental Protocol:

• In a round-bottom flask, dissolve deuterated 4,5-dimethyl-1,2-phenylenediamine in glacial acetic acid-d4.

• Add a catalytic amount of boric acid to the solution.

• Separately, dissolve deuterated alloxan monohydrate in a minimal amount of glacial acetic acid-d4.

• Slowly add the alloxan solution to the 4,5-dimethyl-1,2-phenylenediamine solution while stirring under an inert atmosphere (e.g., nitrogen or argon) at room temperature.

• Continue stirring the reaction mixture at room temperature for several hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Upon completion of the reaction, a yellow precipitate of Lumichrome-d8 will form.

• Collect the product by vacuum filtration.

• Wash the collected solid sequentially with glacial acetic acid-d4, D₂O, and diethyl ether to remove unreacted starting materials and byproducts.

• Dry the purified product under vacuum to obtain Lumichrome-d8 as a yellow powder.

Characterization of Lumichrome-d8

Physical and Chemical Properties

Property	Predicted Value for Lumichrome-d8	Reference Value for Lumichrome
Molecular Formula	C₁₂H₂D₈N₄O₂	C₁₂H₁₀N₄O₂
Molecular Weight	250.28 g/mol	242.23 g/mol
Appearance	Yellow powder	Yellow powder
Melting Point	>300 °C	>300 °C
Solubility	Sparingly soluble in methanol	Sparingly soluble in methanol

Spectroscopic Data

3.2.1. Mass Spectrometry

The mass spectrum of Lumichrome-d8 is expected to show a molecular ion peak ([M]⁺) at m/z 250, corresponding to the increased mass due to the eight deuterium atoms. The fragmentation pattern would be similar to that of Lumichrome, but with fragments showing mass shifts corresponding to the deuterated parts of the molecule.

Ion	Predicted m/z for Lumichrome-d8
[M]⁺	250
[M-CD₃]⁺	232
[M-CO]⁺	222

3.2.2. NMR Spectroscopy

• ¹H NMR: The ¹H NMR spectrum of fully deuterated Lumichrome-d8 in a deuterated solvent (e.g., DMSO-d6) is expected to show a significant reduction or complete absence of signals corresponding to the aromatic protons and the methyl protons that are present in the spectrum of non-deuterated Lumichrome. Any residual proton signals would indicate incomplete deuteration. The two N-H protons of the alloxazine (B1666890) ring system would be exchanged for deuterium and thus not be visible in the ¹H NMR spectrum.

• ¹³C NMR: The ¹³C NMR spectrum of Lumichrome-d8 is expected to be very similar to that of non-deuterated Lumichrome in terms of chemical shifts. However, the signals for the deuterated methyl carbons (-CD₃) will appear as multiplets due to C-D coupling (a 1:1:1 triplet for each deuterium). The signals for the aromatic carbons attached to deuterium will also show coupling.

Predicted ¹³C NMR Chemical Shifts (in DMSO-d6):

Carbon Atom	Predicted Chemical Shift (δ, ppm)
C-2	~159
C-4	~155
C-4a	~135
C-5a	~134
C-6	~133
C-7	~148
C-8	~140
C-9	~115
C-9a	~130
C-10a	~150
7-CD₃	~19 (as a multiplet)
8-CD₃	~19 (as a multiplet)

Visualizations

Proposed Synthesis Workflow

Caption: Proposed synthetic workflow for Lumichrome-d8.

Analytical Characterization Workflow

Caption: Analytical workflow for the characterization of Lumichrome-d8.

Conclusion

Physical and chemical properties of Lumichrome-d8

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical properties of Lumichrome-d8, a deuterated isotopologue of Lumichrome. Due to the limited availability of specific experimental data for Lumichrome-d8, this guide leverages extensive information available for its non-deuterated counterpart, Lumichrome, and integrates established principles of deuterium (B1214612) isotope effects. This document is intended to serve as a valuable resource for researchers utilizing Lumichrome-d8 in various scientific disciplines, including but not limited to, mass spectrometry, NMR spectroscopy, and mechanistic studies.

Core Physical and Chemical Properties

Lumichrome-d8 (7,8-dimethylalloxazine-d8) is the deuterated form of Lumichrome, where eight hydrogen atoms have been replaced by deuterium. This isotopic substitution can subtly influence its physical and chemical properties. The following tables summarize the known properties of Lumichrome-d8 and provide a comparison with the more extensively characterized Lumichrome.

Table 1: General Properties of Lumichrome-d8 and Lumichrome

Property	Lumichrome-d8	Lumichrome
Molecular Formula	C₁₂H₂D₈N₄O₂[1]	C₁₂H₁₀N₄O₂
Molecular Weight	250.28 g/mol [1]	242.23 g/mol
Appearance	Pale yellow to yellow solid/powder (expected)	Pale yellow to yellow solid/powder
Melting Point	>300 °C (expected to be similar to Lumichrome)	>300 °C

Table 2: Solubility Profile

Solvent	Lumichrome-d8 Solubility	Lumichrome Solubility
Water	Very slightly soluble (expected)	Very slightly soluble
DMSO	Slightly soluble (expected)	Slightly soluble
Aqueous Base	Slightly soluble (expected)	Slightly soluble
Chloroform (B151607)	Soluble (expected)	Soluble
Dichloromethane	Soluble (expected)	Soluble
Ethyl Acetate	Soluble (expected)	Soluble
Acetone	Soluble (expected)	Soluble

Note: The solubility of deuterated compounds is generally very similar to their non-deuterated counterparts.

Spectroscopic Properties

Table 3: Spectroscopic Data

Spectroscopic Technique	Lumichrome-d8 (Expected)	Lumichrome (Experimental)
UV-Visible Absorption (in Acetonitrile)	Peaks expected at similar wavelengths to Lumichrome: ~220, 247, 258, 332, and 380 nm. Minor shifts are possible.	220, 247, 258, 332, and 380 nm
¹H NMR	Signals corresponding to the two remaining protons would be observed. The absence of signals from the deuterated positions confirms isotopic labeling.	Singlet peaks at approximately 7.94 (1H), 7.75 (1H), 2.54 (3H), and 2.52 (3H) ppm.
¹³C NMR	Chemical shifts are expected to be very similar to Lumichrome, though minor upfield shifts (deuterium isotope effect) for carbons bonded to deuterium are anticipated.	Data not readily available in summarized format.
IR Spectroscopy	C-D stretching and bending vibrations will appear at lower wavenumbers (approximately νH/√2) compared to the C-H vibrations in Lumichrome.[2]	C-H stretching and bending vibrations are present.
Mass Spectrometry	Molecular ion peak (M+) at m/z 250.28. The isotopic distribution will confirm the degree of deuteration.	Molecular ion peak (M+) at m/z 242.23.

Experimental Protocols

Synthesis of Lumichrome (Precursor to Lumichrome-d8)

The synthesis of Lumichrome-d8 would likely proceed through methods established for Lumichrome, utilizing deuterated starting materials or solvents. A common method for synthesizing Lumichrome is through the photodegradation of Riboflavin (B1680620).[3]

Protocol: Photochemical Synthesis of Lumichrome from Riboflavin

Materials:

• Riboflavin

• Pyridine

• Water

• UV lamp (e.g., mercury vapor lamp)

• Chloroform

• Anhydrous sodium sulfate

• Rotary evaporator

Procedure:

• Prepare a solution of riboflavin in a mixture of water and pyridine.

• Irradiate the solution with a UV lamp for several hours. The progress of the reaction can be monitored by observing the change in fluorescence from yellow-green (riboflavin) to blue (lumichrome).

• After the reaction is complete, acidify the solution with a suitable acid (e.g., HCl) to pH 2-3.

• Extract the product with chloroform multiple times.

• Combine the organic extracts and dry over anhydrous sodium sulfate.

• Filter the solution to remove the drying agent.

• Evaporate the chloroform under reduced pressure using a rotary evaporator to obtain crude Lumichrome.

• The crude product can be further purified by recrystallization or column chromatography.

To synthesize Lumichrome-d8, one could start with fully deuterated riboflavin or perform H/D exchange on Lumichrome in a deuterated solvent under appropriate catalytic conditions.

Workflow for the synthesis of Lumichrome.

Determination of Isotopic Purity

The isotopic purity of Lumichrome-d8 is a critical parameter and is typically determined using mass spectrometry or NMR spectroscopy.[4][5]

Protocol: Isotopic Purity Determination by Mass Spectrometry

Instrumentation:

• High-resolution mass spectrometer (e.g., TOF, Orbitrap) coupled with a suitable ionization source (e.g., ESI).

Procedure:

• Prepare a dilute solution of the Lumichrome-d8 sample in a suitable solvent (e.g., methanol (B129727) or acetonitrile).

• Infuse the sample directly into the mass spectrometer or inject it through an LC system.

• Acquire the mass spectrum in the appropriate mass range to observe the molecular ion cluster.

• Analyze the isotopic distribution of the molecular ion. The relative intensities of the peaks corresponding to different numbers of deuterium atoms (isotopologues) are used to calculate the isotopic enrichment.

• The isotopic purity is expressed as the percentage of the desired deuterated species relative to all other isotopologues.

General workflow for determining isotopic purity.

Biological Activity and Signaling

While specific studies on the biological activity of Lumichrome-d8 are limited, it is expected to exhibit similar behavior to Lumichrome. Lumichrome is a biologically active molecule that can act as a signaling compound in various systems. For instance, it has been shown to mimic bacterial quorum sensing signals.

Lumichrome in Bacterial Quorum Sensing:

Lumichrome can act as an agonist for the LasR receptor in Pseudomonas aeruginosa, a key regulator in quorum sensing. This interaction can influence the expression of virulence factors and biofilm formation. The study of Lumichrome-d8 in such systems could provide valuable insights into the kinetic isotope effects of these biological processes.

Simplified diagram of Lumichrome's role in quorum sensing.

Stability and Storage

Lumichrome is stable under standard conditions but is incompatible with strong oxidizing agents. For long-term storage, it is recommended to store Lumichrome and, by extension, Lumichrome-d8 at -20°C or below, protected from light to prevent photodegradation.

Conclusion

Lumichrome-d8 is a valuable tool for researchers investigating reaction mechanisms, metabolic pathways, and as an internal standard in mass spectrometry-based quantification. While specific experimental data for this deuterated compound is not abundant, its properties can be reasonably inferred from the extensive knowledge of Lumichrome, coupled with a fundamental understanding of deuterium isotope effects. This guide provides a foundational understanding of Lumichrome-d8, and it is recommended that researchers validate its properties for their specific applications.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. researchgate.net [researchgate.net]
• 4. Rapid characterization of isotopic purity of deuterium-labeled organic compounds and monitoring of hydrogen-deuterium exchange reaction using electrospray ionization-high-resolution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]

An In-depth Technical Guide to the Mass Spectrum of Lumichrome-d8

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the predicted mass spectrum of Lumichrome-d8, a deuterated isotopologue of Lumichrome (B1664701). Due to the limited availability of direct experimental mass spectrometry data for Lumichrome-d8 in the public domain, this guide presents a predictive analysis based on the known fragmentation of unlabeled Lumichrome and established principles of mass spectrometry for deuterated compounds. The information herein is intended to serve as a valuable resource for researchers utilizing Lumichrome-d8 as an internal standard in quantitative assays or in metabolic studies.

Introduction to Lumichrome

Lumichrome (7,8-dimethylalloxazine) is a yellow fluorescent compound derived from the degradation of riboflavin (B1680620) (Vitamin B2).[1][2][3] Its molecular formula is C₁₂H₁₀N₄O₂ with a molecular weight of approximately 242.23 g/mol .[4] Lumichrome-d8, with a molecular formula of C₁₂H₂D₈N₄O₂, has a molecular weight of approximately 250.28 g/mol . The deuterium (B1214612) labeling in Lumichrome-d8 makes it an excellent internal standard for mass spectrometry-based quantification of Lumichrome. Understanding its fragmentation pattern is crucial for developing robust analytical methods.

Predicted Mass Spectrum and Fragmentation Data

The mass spectrum of a molecule provides a fingerprint based on the mass-to-charge ratio (m/z) of its molecular ion and various fragment ions. For Lumichrome-d8, the fragmentation pattern is predicted to be analogous to that of unlabeled Lumichrome, with shifts in the m/z values of the fragments containing deuterium atoms. The primary fragmentation is expected to occur around the pyrimidine (B1678525) and benzene (B151609) rings of the alloxazine (B1666890) core.

The following table summarizes the predicted key ions in the electron ionization (EI) mass spectrum of Lumichrome-d8, with a comparison to unlabeled Lumichrome. The proposed fragmentation is based on the fragmentation of riboflavin to lumichrome, which shows key fragments for the lumichrome moiety.

m/z (Lumichrome)	m/z (Lumichrome-d8)	Proposed Fragment Ion	Proposed Neutral Loss
242	250	[M]⁺•	-
214	220	[M - CO]⁺•	Carbon monoxide
199	205	[M - HNCO]⁺•	Isocyanic acid
185	191	[M - CO - HCN]⁺•	Carbon monoxide and hydrogen cyanide
171	176	[M - HNCO - CO]⁺•	Isocyanic acid and carbon monoxide
156	160	[M - HNCO - CO - CH₃]⁺•	Isocyanic acid, carbon monoxide, and a methyl radical

Proposed Fragmentation Pathway of Lumichrome-d8

The fragmentation of the Lumichrome-d8 molecular ion ([M]⁺• at m/z 250) is anticipated to proceed through several key pathways, primarily involving the loss of small neutral molecules from the heterocyclic ring system. The presence of deuterium atoms on the methyl groups and the aromatic ring will be reflected in the mass of the resulting fragment ions.

Figure 1: Proposed fragmentation pathway of Lumichrome-d8.

Experimental Protocols

This section outlines a general methodology for acquiring the mass spectrum of Lumichrome-d8 using liquid chromatography-mass spectrometry (LC-MS).

1. Sample Preparation

• Standard Solution: Prepare a stock solution of Lumichrome-d8 in a suitable organic solvent such as methanol (B129727) or acetonitrile (B52724) at a concentration of 1 mg/mL.

• Working Solution: Dilute the stock solution with the initial mobile phase to a final concentration of 1-10 µg/mL.

• Matrix Spiking (for quantitative analysis): For quantification of Lumichrome in a biological matrix, a calibration curve should be prepared by spiking known concentrations of unlabeled Lumichrome and a fixed concentration of Lumichrome-d8 (as an internal standard) into the blank matrix.

2. Liquid Chromatography (LC)

• Column: A C18 reversed-phase column (e.g., 2.1 mm x 50 mm, 1.8 µm particle size) is recommended.

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient: A linear gradient from 5% to 95% mobile phase B over 5-10 minutes.

• Flow Rate: 0.2-0.4 mL/min.

• Injection Volume: 1-5 µL.

3. Mass Spectrometry (MS)

• Ionization Source: Electrospray ionization (ESI) in positive ion mode is typically suitable for this class of compounds.

• Mass Analyzer: A high-resolution mass spectrometer such as a quadrupole time-of-flight (Q-TOF) or Orbitrap instrument is recommended for accurate mass measurements.

• MS1 Scan Range: m/z 50-500.

• MS/MS Fragmentation: For tandem mass spectrometry (MS/MS), the precursor ion at m/z 250.1 should be selected for collision-induced dissociation (CID). The collision energy should be optimized to obtain a rich fragmentation spectrum (typically in the range of 10-40 eV).

4. Data Analysis

• The acquired data should be processed using the instrument's software.

• Extract the mass spectrum for the chromatographic peak corresponding to Lumichrome-d8.

• Identify the molecular ion and major fragment ions.

• For MS/MS data, compare the observed fragment ions with the proposed fragmentation pathway.

Experimental Workflow

The following diagram illustrates the general workflow for the analysis of Lumichrome-d8 by LC-MS.

Figure 2: General experimental workflow for LC-MS analysis of Lumichrome-d8.

Conclusion

This technical guide provides a predictive framework for understanding the mass spectrum of Lumichrome-d8. The proposed fragmentation patterns and experimental protocols offer a solid starting point for researchers working with this deuterated standard. It is important to note that the actual fragmentation may vary depending on the specific instrumentation and experimental conditions used. Therefore, empirical verification of these predictions is highly recommended. The use of high-resolution mass spectrometry will be instrumental in confirming the elemental composition of the fragment ions and further elucidating the fragmentation pathways of Lumichrome-d8.

References

• 1. Photodegradation of Riboflavin under Alkaline Conditions: What Can Gas-Phase Photolysis Tell Us about What Happens in Solution? - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. kb.osu.edu [kb.osu.edu]
• 4. Lumichrome [webbook.nist.gov]

The Application of Lumichrome-d8 in Riboflavin Metabolism Studies: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the application of Lumichrome-d8 as a stable isotope-labeled internal standard for the quantitative analysis of riboflavin (B1680620) (Vitamin B2) and its metabolites in biological matrices. The use of Lumichrome-d8 in liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays offers enhanced accuracy and precision, which is critical for pharmacokinetic studies, nutritional research, and drug development programs investigating the metabolic pathways of riboflavin.

Introduction to Riboflavin Metabolism and the Role of Lumichrome (B1664701)

Riboflavin is an essential water-soluble vitamin that serves as the precursor for the coenzymes flavin mononucleotide (FMN) and flavin adenine (B156593) dinucleotide (FAD). These flavocoenzymes are vital for a multitude of redox reactions central to energy metabolism, cellular respiration, and the metabolism of fats, carbohydrates, and proteins.

Lumichrome (7,8-dimethylalloxazine) is a primary degradation product of riboflavin, formed through exposure to light or by enzymatic activities of various microorganisms.[1] It is not merely a catabolite but also a signaling molecule in diverse biological systems. For instance, lumichrome can act as a quorum-sensing mimic in bacteria such as Pseudomonas aeruginosa by activating the LasR receptor.[1] The presence of lumichrome and its derivatives, like 7- and 8-carboxylumichromes, in biological samples such as urine, can be attributed to both microbial action in the gut and photochemical degradation.[1][2]

Accurate quantification of riboflavin and its metabolites is crucial for understanding its bioavailability, metabolic fate, and the impact of nutritional interventions or drug interactions. Stable isotope dilution LC-MS/MS is the gold standard for such bioanalytical assays, and Lumichrome-d8 serves as an ideal internal standard for the quantification of endogenous lumichrome.

Quantitative Analysis by LC-MS/MS

The use of a stable isotope-labeled internal standard, such as Lumichrome-d8, is paramount in LC-MS/MS to correct for variability during sample preparation and potential matrix effects during ionization. Since Lumichrome-d8 is chemically identical to endogenous lumichrome, it co-elutes and experiences similar ionization efficiency, ensuring the highest degree of accuracy and precision in quantification.

Predicted Mass Spectrometry Parameters

The following tables summarize the predicted and known mass spectrometry parameters for lumichrome and the proposed parameters for Lumichrome-d8. The parameters for the deuterated standard are inferred from the non-deuterated form, accounting for the mass shift due to the eight deuterium (B1214612) atoms.

Table 1: Predicted MRM Transitions and Collision Energies for Lumichrome and Lumichrome-d8 (Positive Ion Mode)

Compound	Precursor Ion [M+H]⁺ (m/z)	Product Ion (m/z)	Proposed Role	Predicted Collision Energy (eV)	Reference/Rationale
Lumichrome	243.09	198.1	Quantifier	25-35	Based on common fragmentation patterns and known fragments.[3][4]
170.1	Qualifier	30-40	Based on public spectral data.[5]
145.1	Qualifier	35-45	Based on public spectral data.[5]
Lumichrome-d8	251.14	206.1	Quantifier	25-35	Inferred from Lumichrome (loss of C₂H₂NO with deuterium retention)
178.1	Qualifier	30-40	Inferred from Lumichrome
153.1	Qualifier	35-45	Inferred from Lumichrome

Table 2: Predicted MRM Transitions and Collision Energies for Lumichrome and Lumichrome-d8 (Negative Ion Mode)

Compound	Precursor Ion [M-H]⁻ (m/z)	Product Ion (m/z)	Proposed Role	Predicted Collision Energy (eV)	Reference/Rationale
Lumichrome	241.07	198.1	Quantifier	20-30	Fragmentation of the [M-H]⁻ ion to the m/z 198 daughter ion has been reported.[3][4]
Lumichrome-d8	249.12	206.1	Quantifier	20-30	Inferred from Lumichrome (loss of HNCO with deuterium retention)

Note: Optimal collision energies are instrument-dependent and require empirical optimization.

Experimental Protocols

The following protocols provide a detailed methodology for the quantitative analysis of lumichrome in biological samples using Lumichrome-d8 as an internal standard.

Protocol 1: Sample Preparation from Plasma/Serum

This protocol describes a protein precipitation method for the extraction of lumichrome from plasma or serum samples.

• Sample Thawing: Thaw plasma/serum samples at room temperature.

• Internal Standard Spiking: To a 100 µL aliquot of the plasma/serum sample in a microcentrifuge tube, add 10 µL of the Lumichrome-d8 internal standard working solution (e.g., at a concentration within the mid-range of the calibration curve).

• Protein Precipitation: Add 400 µL of ice-cold acetonitrile (B52724) to the sample.

• Vortexing: Vortex the mixture vigorously for 1 minute to ensure thorough mixing and protein precipitation.

• Incubation: Incubate the samples at -20°C for 20 minutes to enhance protein precipitation.

• Centrifugation: Centrifuge the tubes at 14,000 x g for 10 minutes at 4°C.

• Supernatant Collection: Carefully collect the supernatant without disturbing the protein pellet.

• Filtration: Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial.

• Analysis: The sample is now ready for LC-MS/MS analysis.

Protocol 2: Liquid Chromatography Conditions

The following are typical LC conditions for the separation of lumichrome and related flavins.

• LC System: A high-performance or ultra-high-performance liquid chromatography (HPLC/UHPLC) system.

• Column: A reversed-phase C18 column (e.g., 2.1 x 100 mm, 1.7 µm particle size) is recommended.

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient Elution:

  • 0-2 min: 5% B

  • 2-8 min: 5% to 95% B

  • 8-10 min: 95% B

  • 10-10.1 min: 95% to 5% B

  • 10.1-12 min: 5% B

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40°C.

• Injection Volume: 5 µL.

Protocol 3: Mass Spectrometry and Data Acquisition

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

• Ionization Mode: Positive or negative ion mode (optimization is recommended).

• Data Acquisition: Multiple Reaction Monitoring (MRM).

• MRM Transitions: Use the transitions specified in Tables 1 or 2. Optimize collision energies on the specific instrument used.

• Source Parameters: Optimize source parameters such as capillary voltage, gas flow, and temperature for maximum signal intensity of Lumichrome-d8.

Visualizations

The following diagrams illustrate key pathways and workflows relevant to the study of riboflavin metabolism and the application of Lumichrome-d8.

Photodegradation pathways of Riboflavin.

References

• 1. benchchem.com [benchchem.com]
• 2. Urinary lumichrome-level catabolites of riboflavin are due to microbial and photochemical events and not rat tissue enzymatic cleavage of the ribityl chain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. The vitamin riboflavin and its derivative lumichrome activate the LasR bacterial quorum sensing receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 5. massbank.eu [massbank.eu]

The Deuterium Isotope Effect on the Photostability of Lumichrome: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Introduction to Lumichrome (B1664701) and its Photochemistry

Lumichrome (7,8-dimethylalloxazine) is formed from the photodegradation of riboflavin (B1680620) under neutral or acidic conditions.[6][7][8] Upon absorption of ultraviolet (UV) and visible light, the riboflavin molecule transitions to an excited triplet state, which is the precursor to its degradation into lumichrome and other products.[7][8] Lumichrome itself is a photosensitizer, capable of generating reactive oxygen species such as singlet oxygen, and exhibits a characteristic blue fluorescence.[6][9] Notably, lumichrome is considered to be more photostable than its parent compound, riboflavin.[10]

The photostability of a compound refers to its ability to resist degradation upon exposure to light. This is a critical attribute in drug development, as photodegradation can lead to loss of efficacy and the formation of potentially toxic photoproducts. The study of a compound's photostability is guided by international standards, such as the ICH Q1B guideline.

The Deuterium (B1214612) Kinetic Isotope Effect and Photostability

The substitution of hydrogen (¹H) with its heavier isotope, deuterium (²H or D), can significantly alter the rate of chemical reactions, a phenomenon known as the kinetic isotope effect (KIE). In the context of photochemistry, the deuterium KIE can manifest as an increase in the photostability of a molecule. This effect primarily arises from the difference in the zero-point vibrational energies of C-H versus C-D bonds. The C-D bond has a lower zero-point energy and is therefore stronger and less easily broken than a C-H bond.

Photodegradation pathways often involve bond cleavage in the excited state. If the rate-determining step of a photodegradation process involves the breaking of a C-H bond, substituting that hydrogen with deuterium will slow down the reaction, thereby enhancing the molecule's photostability. This has been observed in various molecular systems.

For lumichrome, which possesses eight non-exchangeable hydrogen atoms on its methyl and aromatic rings, deuteration to form lumichrome-d8 (B1162447) (C₁₂H₂D₈N₄O₂) is expected to bolster its photostability.[11] The primary photodegradation pathways of lumichrome are not as extensively elucidated as its formation from riboflavin, but they are likely to involve reactions of the excited state that could be sensitive to isotopic substitution.

Predicted Photostability of Lumichrome-d8 vs. Lumichrome

Based on the principles of the deuterium KIE, it is hypothesized that lumichrome-d8 will exhibit greater photostability than lumichrome. The logical relationship is as follows:

Caption: Logical workflow illustrating the basis for the predicted enhanced photostability of Lumichrome-d8.

The expected outcome is a lower photodegradation quantum yield for lumichrome-d8 compared to lumichrome. The quantum yield of photodegradation (Φ) is a measure of the efficiency of a photochemical reaction and is defined as the number of molecules degraded per photon absorbed.[12][13]

Quantitative Data Comparison (Hypothetical)

As direct experimental data comparing the photostability of lumichrome and lumichrome-d8 is not currently available, the following table is presented as a template for researchers. It outlines the key quantitative parameters that should be determined to rigorously compare the photostability of the two compounds.

Parameter	Lumichrome	Lumichrome-d8	Expected Outcome for Lumichrome-d8
Photodegradation Rate Constant (k)	Experimental Value	Experimental Value	Lower
Half-life (t½) under Irradiation	Experimental Value	Experimental Value	Higher
Quantum Yield of Photodegradation (Φ)	Experimental Value	Experimental Value	Lower
Major Photoproducts Formed	Experimental Identification	Experimental Identification	Potentially Similar, but formed at a slower rate

Experimental Protocols for Photostability Assessment

To empirically determine and compare the photostability of lumichrome and lumichrome-d8, the following experimental protocols are recommended, adhering to the principles outlined in the ICH Q1B guideline.[14][15]

Sample Preparation

• Solution Preparation : Prepare equimolar solutions of lumichrome and lumichrome-d8 in a suitable solvent system. A common solvent is phosphate-buffered saline (PBS) at a neutral pH, mimicking physiological conditions. The concentration should be such that the absorbance at the irradiation wavelength is within the linear range of the spectrophotometer (typically < 0.1) to avoid inner filter effects.

• Control Samples : For each compound, prepare a "dark" control sample, which is protected from light (e.g., wrapped in aluminum foil) but otherwise treated identically to the irradiated samples. This allows for the quantification of any thermal degradation.

Irradiation Conditions

• Light Source : Utilize a photostability chamber equipped with a light source that emits a combination of cool white fluorescent and near-UV lamps, as specified in ICH Q1B. The light intensity should be calibrated and monitored using a radiometer/lux meter.

• Exposure Levels : Expose the samples to a total illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours per square meter.

• Temperature Control : Maintain a constant temperature throughout the experiment to minimize thermal degradation.

• Actinometry : A chemical actinometer, such as a quinine (B1679958) solution, can be used to ensure the specified light exposure is achieved.

Analytical Methodology

• Chromatographic Analysis : The primary method for quantifying the degradation of lumichrome and lumichrome-d8 is High-Performance Liquid Chromatography (HPLC) with a UV or fluorescence detector.

  • Method Development : Develop a stability-indicating HPLC method capable of separating the parent compound from its potential photoproducts.

  • Quantification : At predetermined time intervals, withdraw aliquots of the irradiated and dark control samples and analyze them by HPLC. The degradation of the parent compound is determined by the decrease in its peak area over time.

• Spectroscopic Analysis : UV-Vis spectroscopy can be used to monitor changes in the absorption spectrum of the solutions over time.

Data Analysis

• Rate Constant Determination : Plot the natural logarithm of the concentration of the parent compound versus time. For a first-order reaction, the slope of the line will be the negative of the photodegradation rate constant (k).

• Quantum Yield Calculation : The quantum yield of photodegradation (Φ) can be determined using a chemical actinometer or by measuring the photon flux of the light source. The following equation can be used: Φ = (Number of molecules degraded) / (Number of photons absorbed)

The following diagram illustrates a typical experimental workflow for assessing photostability.

Caption: Experimental workflow for the comparative photostability testing of Lumichrome and Lumichrome-d8.

Signaling Pathways and Photodegradation Mechanisms

The photodegradation of lumichrome, like other flavins, can proceed through different mechanisms depending on the environmental conditions. Upon absorption of a photon, the lumichrome molecule is excited to a singlet state, followed by intersystem crossing to a more stable triplet state. This excited triplet state is the primary initiator of photochemical reactions.

Two main types of photoreactions can occur:

• Type I Reactions : The excited triplet lumichrome can directly interact with a substrate, leading to electron or hydrogen transfer, resulting in the formation of radical species.

• Type II Reactions : The excited triplet lumichrome can transfer its energy to molecular oxygen (³O₂), generating highly reactive singlet oxygen (¹O₂). Singlet oxygen can then oxidize various molecules, including lumichrome itself.

The following diagram illustrates the general photodegradation pathways.

Caption: General signaling pathways for the photodegradation of Lumichrome.

Deuteration of the lumichrome molecule is expected to primarily impact the Type I pathway if C-H bond cleavage is a rate-limiting step. It may also have a secondary effect on the rates of non-radiative decay from the excited states, potentially influencing the efficiency of intersystem crossing and the lifetime of the triplet state.

Conclusion

While direct experimental evidence is pending, a strong theoretical basis exists to predict that lumichrome-d8 will exhibit enhanced photostability compared to its non-deuterated counterpart. This is attributed to the deuterium kinetic isotope effect, which increases the activation energy required for photochemical reactions involving the cleavage of carbon-hydrogen bonds. For researchers and professionals in drug development, the use of deuterated compounds like lumichrome-d8 could offer significant advantages in terms of stability and shelf-life for photosensitive formulations. The experimental protocols detailed in this guide provide a clear pathway for the empirical validation of this hypothesis and for the comprehensive characterization of the photophysical properties of lumichrome and its deuterated analogs. Such studies are crucial for advancing our understanding of flavin photochemistry and for the development of more robust and reliable photosensitizers and fluorescent probes.

References

• 1. walshmedicalmedia.com [walshmedicalmedia.com]
• 2. Initial Excited State Dynamics of Lumichrome upon Ultraviolet Excitation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. niom.no [niom.no]
• 4. researchgate.net [researchgate.net]
• 5. Influence of formulation on photoinactivation of bacteria by lumichrome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Photosensitizing effect of riboflavin, lumiflavin, and lumichrome on the generation of volatiles in soy milk - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. kb.osu.edu [kb.osu.edu]
• 9. conference.pixel-online.net [conference.pixel-online.net]
• 10. Ultraviolet radiation-induced photodegradation and 1O2, O2-. production by riboflavin, lumichrome and lumiflavin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. scbt.com [scbt.com]
• 12. Quantum yield - Wikipedia [en.wikipedia.org]
• 13. Quantum Yield [omlc.org]
• 14. ema.europa.eu [ema.europa.eu]
• 15. database.ich.org [database.ich.org]

The Emerging Role of Lumichrome-d8 as a Novel Tracer in Pharmacokinetic Research: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

The pursuit of more precise and insightful pharmacokinetic (PK) data is a cornerstone of modern drug development. Stable isotope-labeled compounds, particularly deuterated molecules, are invaluable tools in these investigations. This technical guide explores the potential application of Lumichrome-d8, a deuterated analog of a riboflavin (B1680620) metabolite, as a novel tracer in pharmacokinetic research. While direct, extensive research on Lumichrome-d8 for this specific purpose is nascent, this paper outlines a comprehensive framework for its use. By leveraging the principles of stable isotope tracing and advanced bioanalytical techniques, Lumichrome-d8 presents a promising avenue for elucidating the absorption, distribution, metabolism, and excretion (ADME) of parent drugs and their metabolites. This guide provides a theoretical foundation, proposed experimental protocols, and hypothetical data to illustrate its potential utility for researchers and drug development professionals.

Introduction: The Advantage of Deuterated Tracers in Pharmacokinetics

Pharmacokinetic studies are fundamental to understanding how a drug behaves in a biological system. Traditional methods often involve administering a single, unlabeled drug and monitoring its concentration over time. However, co-administering a stable isotope-labeled version, such as a deuterated compound, offers significant advantages. Deuterium substitution, the replacement of hydrogen with its heavier isotope, can subtly alter the metabolic profile of a molecule due to the kinetic isotope effect, where the C-D bond is stronger than the C-H bond.[1][2][3] This property can be exploited to differentiate between the administered drug and its metabolites, and to probe specific metabolic pathways. The use of tracers is a valuable, though perhaps underutilized, tool in clinical pharmacology.[4]

Lumichrome is a photolytic degradation product of riboflavin (Vitamin B2). Its deuterated form, Lumichrome-d8, offers the potential to be used as a tracer in studies where riboflavin or its analogs are investigated, or as a co-administered compound to probe general drug metabolism pathways.

Proposed Experimental Workflow for a Pharmacokinetic Study Using Lumichrome-d8

A typical pharmacokinetic study employing Lumichrome-d8 as a tracer would involve the co-administration of a parent drug and the deuterated tracer, followed by the collection of biological samples at various time points. The subsequent analysis would focus on the simultaneous quantification of the parent drug, its metabolites, and Lumichrome-d8.

Figure 1: Proposed experimental workflow for a pharmacokinetic study utilizing Lumichrome-d8.

Detailed Experimental Protocols

Animal Dosing and Sample Collection

• Animal Model: Male Sprague-Dawley rats (n=5 per group), weighing 200-250g.

• Acclimation: Animals are acclimated for at least one week prior to the study with free access to food and water.

• Dosing Formulation: The parent drug is dissolved in a suitable vehicle (e.g., 0.5% carboxymethylcellulose). Lumichrome-d8 is similarly prepared.

• Administration: Animals are fasted overnight. A single oral gavage dose of the parent drug (e.g., 10 mg/kg) is co-administered with Lumichrome-d8 (e.g., 1 mg/kg).

• Blood Sampling: Blood samples (approx. 200 µL) are collected via the tail vein at 0, 0.5, 1, 2, 4, 8, 12, and 24 hours post-dose into EDTA-coated tubes. Plasma is separated by centrifugation and stored at -80°C.

• Excreta Collection: Animals are housed in metabolic cages for the collection of urine and feces over 24 hours.

Bioanalytical Method: LC-MS/MS Quantification

The quantification of the parent drug, its primary metabolite, and Lumichrome-d8 in plasma can be achieved using a validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) method.

• Sample Preparation: To 50 µL of plasma, 150 µL of acetonitrile (B52724) containing an internal standard (e.g., a structurally similar, stable isotope-labeled compound) is added to precipitate proteins. The mixture is vortexed and centrifuged. The supernatant is then diluted and injected into the LC-MS/MS system.

• Chromatographic Conditions:

  • Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: A suitable gradient is developed to separate the analytes.

  • Flow Rate: 0.4 mL/min.

• Mass Spectrometric Conditions:

  • Ionization: Electrospray ionization (ESI) in positive mode.

  • Detection: Multiple Reaction Monitoring (MRM) is used to detect specific precursor-to-product ion transitions for each analyte and the internal standard.

Hypothetical Data Presentation

The following tables represent hypothetical data that could be generated from the described study.

Table 1: Hypothetical Pharmacokinetic Parameters in Rat Plasma

Parameter	Parent Drug	Primary Metabolite	Lumichrome-d8 Tracer
Cmax (ng/mL)	1250 ± 150	340 ± 50	95 ± 20
Tmax (h)	1.0	2.0	1.5
AUC0-24h (ng·h/mL)	8500 ± 900	2800 ± 400	750 ± 100
t1/2 (h)	4.5	6.2	5.0

Table 2: Hypothetical Cumulative Excretion in Rats (% of Dose)

Route	Parent Drug	Primary Metabolite	Lumichrome-d8 Tracer
Urine (0-24h)	15.2 ± 3.5	45.8 ± 6.0	60.5 ± 7.2
Feces (0-24h)	30.5 ± 5.1	5.1 ± 1.8	10.2 ± 2.5
Total Recovery	45.7%	50.9%	70.7%

Hypothetical Metabolic Pathway and Tracer Logic

The co-administration of Lumichrome-d8 allows for the differentiation of metabolic pathways. For instance, if the parent drug undergoes a metabolic reaction that is sensitive to the kinetic isotope effect, the rate of formation of the corresponding deuterated metabolite from Lumichrome-d8 would be slower.

Figure 2: Hypothetical metabolic pathway illustrating the kinetic isotope effect.

Conclusion and Future Directions

Lumichrome-d8 holds considerable promise as a novel tracer for advanced pharmacokinetic research. Its use, in conjunction with modern bioanalytical techniques like LC-MS/MS, can provide a more granular understanding of a drug's ADME profile. The methodologies and hypothetical data presented in this guide offer a foundational framework for researchers to design and execute studies that can significantly enhance the quality of pharmacokinetic data. Future research should focus on the synthesis and validation of Lumichrome-d8 as a tracer, and its application in preclinical and clinical studies to fully elucidate its potential in drug development. The principles of using deuterated tracers are well-established, and applying them to novel molecules like Lumichrome-d8 could open new avenues for mechanistic ADME studies.[5][6]

References

• 1. Clinical Application and Synthesis Methods of Deuterated Drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Deuterium in drug discovery: progress, opportunities and challenges - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. youtube.com [youtube.com]
• 5. Pipeline Impact of Radiolabeled Compounds in Drug Discovery and Development - PMC [pmc.ncbi.nlm.nih.gov]
• 6. biojiva.com [biojiva.com]

An In-depth Technical Guide to Deuterium Labeling in Lumichrome-d8

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the deuterium (B1214612) labeling positions in Lumichrome-d8. It is designed to be a valuable resource for researchers, scientists, and drug development professionals utilizing this isotopically labeled compound in their work. This document details the synthesis, probable labeling sites based on synthetic routes, and the analytical methods used for characterization.

Introduction to Lumichrome (B1664701) and its Deuterated Analog

Lumichrome (7,8-dimethylalloxazine) is a yellow fluorescent compound that is a photolytic degradation product of riboflavin (B1680620) (Vitamin B2).[1] It also occurs naturally and is produced by various microorganisms and plants.[1][2] Due to its photochemical properties and biological activities, including its role in bacterial quorum sensing, lumichrome and its derivatives are of significant interest in various research fields.[1][2]

Lumichrome-d8 is a deuterated analog of lumichrome with the molecular formula C₁₂H₂D₈N₄O₂. The incorporation of eight deuterium atoms significantly increases its molecular weight, making it a valuable internal standard for mass spectrometry-based quantitative analysis. Furthermore, deuterium labeling can alter the pharmacokinetic and metabolic profiles of molecules, an area of growing interest in drug development.

Deuterium Labeling Positions in Lumichrome-d8

Based on the common synthetic route for lumichrome and general principles of deuterium labeling, the eight deuterium atoms in Lumichrome-d8 are located at the following positions:

• Six deuterium atoms replace the hydrogen atoms on the two methyl groups at positions 7 and 8 of the aromatic ring, forming two trideuteriomethyl (-CD₃) groups.

• Two deuterium atoms replace the hydrogen atoms on the nitrogen atoms at positions 1 and 3 of the pyrimidine (B1678525) ring, forming two deuterated amine (-ND) groups.

This specific labeling pattern is a logical consequence of the synthetic methodology, which is detailed in the experimental protocols section.

Quantitative Data Summary

The following table summarizes the key properties of Lumichrome and its deuterated analog.

Property	Lumichrome	Lumichrome-d8
Molecular Formula	C₁₂H₁₀N₄O₂	C₁₂H₂D₈N₄O₂
Molecular Weight	242.23 g/mol	250.28 g/mol
Number of Deuterium Atoms	0	8
CAS Number	1086-80-2	1086-80-2 (unlabeled)

The following table details the anticipated locations of deuterium labeling in Lumichrome-d8.

Position	Number of Deuterium Atoms	Functional Group
7-methyl	3	-CD₃
8-methyl	3	-CD₃
N-1	1	-ND
N-3	1	-ND
Total	8

Experimental Protocols

This section outlines the probable synthetic route for Lumichrome-d8 and the analytical methods for its characterization.

Synthesis of Lumichrome-d8

A common and effective method for the synthesis of lumichrome involves the condensation of 4,5-dimethyl-1,2-phenylenediamine with alloxan (B1665706).[1] To produce Lumichrome-d8, deuterated starting materials are utilized.

Materials:

• 4,5-bis(trideuteriomethyl)-1,2-phenylenediamine (4,5-dimethyl-d6-1,2-phenylenediamine)

• Alloxan monohydrate

• Acetic acid-d₄

• Deuterium oxide (D₂O)

• Diethyl ether

Procedure:

• In a round-bottom flask, dissolve 4,5-bis(trideuteriomethyl)-1,2-phenylenediamine in acetic acid-d₄ under an inert atmosphere (e.g., nitrogen or argon).

• In a separate flask, dissolve alloxan monohydrate in a minimal amount of acetic acid-d₄.

• Slowly add the alloxan solution to the solution of the deuterated phenylenediamine with continuous stirring at room temperature.

• Allow the reaction to proceed for several hours. The progress can be monitored by thin-layer chromatography (TLC).

• Upon completion, a precipitate of 7,8-bis(trideuteriomethyl)alloxazine will form.

• Collect the solid product by vacuum filtration and wash it with cold acetic acid-d₄ and then diethyl ether to remove any unreacted starting materials.

• To achieve deuteration of the N-H protons, the product is then subjected to H/D exchange by dissolving or suspending it in D₂O and stirring for an extended period, followed by removal of the D₂O under vacuum. This step may be repeated to ensure complete exchange.

• Dry the final product, Lumichrome-d8, under vacuum.

Characterization Methods

1. Nuclear Magnetic Resonance (¹H NMR) Spectroscopy:

¹H NMR spectroscopy is a primary tool for confirming the positions of deuterium labeling. In the ¹H NMR spectrum of Lumichrome-d8, the signals corresponding to the methyl protons (typically observed as singlets in the aromatic region for the unlabeled compound) would be absent.[3] Similarly, the signals for the N-H protons would also be absent. The remaining signals for the aromatic protons at positions 6 and 9 would be present, confirming the core structure remains intact.

2. Mass Spectrometry (MS):

Mass spectrometry is used to confirm the molecular weight of Lumichrome-d8 and the degree of deuteration. High-resolution mass spectrometry (HRMS) can provide the exact mass, which will correspond to the molecular formula C₁₂H₂D₈N₄O₂. Tandem mass spectrometry (MS/MS) can be used to fragment the molecule, and the fragmentation pattern can provide further evidence for the location of the deuterium atoms.

Visualization of the Synthetic Workflow

The following diagram illustrates the key steps in the synthesis of Lumichrome-d8.

References

• 1. benchchem.com [benchchem.com]
• 2. caymanchem.com [caymanchem.com]
• 3. researchgate.net [researchgate.net]

A Technical Guide to High-Purity Lumichrome-d8 for Researchers and Drug Development Professionals

Introduction: Lumichrome-d8 is the deuterated analog of Lumichrome, a photodegradation product of riboflavin (B1680620) (Vitamin B2). Its isotopic labeling makes it a valuable tool in various research applications, including mass spectrometry-based assays, metabolic studies, and as an internal standard for quantitative analysis. This guide provides an in-depth overview of commercially available high-purity Lumichrome-d8, including its suppliers, typical specifications, and experimental considerations.

Commercial Suppliers of High-Purity Lumichrome-d8

Several chemical suppliers offer Lumichrome-d8, typically for research purposes. While "high-purity" is a common claim, researchers should always request a lot-specific Certificate of Analysis (COA) to obtain precise quantitative data.

Supplier Name	Website	Notes
Santa Cruz Biotechnology, Inc.	--INVALID-LINK--	Provides the compound for biochemical research. A COA with lot-specific data is available.[1][2]
Clinivex	--INVALID-LINK--	Offers a range of reference standards and research chemicals. Recommends requesting the COA for detailed storage conditions and specifications.
LGC Standards	--INVALID-LINK--	Supplies Lumichrome-d8 for pharmaceutical analytical testing and provides a COA.[3]
MedchemExpress	--INVALID-LINK--	Lists Lumichrome-d8 as a deuterium-labeled version of Lumichrome, an inhibitor of the AKT/β-catenin signaling pathway.

Typical Technical Specifications

The following table summarizes the typical technical specifications for high-purity Lumichrome-d8 based on information from suppliers and data for analogous deuterated compounds. It is crucial to consult the supplier-provided COA for lot-specific values.

Parameter	Typical Specification	Analytical Method(s)
Chemical Formula	C₁₂H₂D₈N₄O₂	Mass Spectrometry
Molecular Weight	250.28 g/mol	Mass Spectrometry
CAS Number	1086-80-2 (Unlabeled)	-
Appearance	Pale yellow to yellow solid/powder	Visual Inspection
Chemical Purity	≥98%	HPLC, GC-MS
Isotopic Purity (Atom % D)	≥98%	NMR, Mass Spectrometry
Solubility	Soluble in DMSO and aqueous base. Slightly soluble in water, chloroform, dichloromethane, ethyl acetate, and acetone.[4]	-
Storage Conditions	Store at -20°C or -80°C, protected from light and moisture.	-

Experimental Protocols

Preparation of a Lumichrome-d8 Stock Solution

This protocol outlines a general procedure for preparing a stock solution of Lumichrome-d8, which can be adapted for various experimental needs.

Materials:

• High-purity Lumichrome-d8 powder

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile, amber microcentrifuge tubes or vials

• Calibrated analytical balance

• Vortex mixer

Procedure:

• Equilibration: Allow the container of Lumichrome-d8 powder to equilibrate to room temperature before opening to prevent moisture condensation.

• Weighing: Accurately weigh the desired amount of Lumichrome-d8 powder using a calibrated analytical balance in a fume hood.

• Dissolution: Add the appropriate volume of anhydrous DMSO to the weighed Lumichrome-d8 to achieve the desired stock concentration (e.g., 10 mM).

• Solubilization: Vortex the solution until the Lumichrome-d8 is completely dissolved. Gentle warming may be applied if necessary.

• Aliquoting and Storage: Aliquot the stock solution into sterile, amber microcentrifuge tubes to minimize freeze-thaw cycles and protect from light. Store the aliquots at -20°C or -80°C for long-term stability.

References

• 1. scbt.com [scbt.com]
• 2. scbt.com [scbt.com]
• 3. Lumichrome-d8 | CAS | LGC Standards [lgcstandards.com]
• 4. Lumichrome | CAS:1086-80-2 | Alkaloids | High Purity | Manufacturer BioCrick [biocrick.com]

Lumichrome-d8: A Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Lumichrome-d8, a deuterated analog of the riboflavin (B1680620) metabolite, Lumichrome (B1664701). This document furnishes its core chemical properties, including its CAS number and molecular formula, and delves into the synthesis, biological significance, and analytical applications of its non-deuterated counterpart, with a focus on its utility as an internal standard in quantitative mass spectrometry.

Core Compound Data

Parameter	Value	Reference
Compound Name	Lumichrome-d8	[1]
Alternate Names	Riboflavin lumichrome-d8	[1]
CAS Number	1086-80-2 (unlabeled)	[1]
Molecular Formula	C₁₂H₂D₈N₄O₂	[1]
Molecular Weight	250.28 g/mol	[1]

Introduction to Lumichrome

Lumichrome (7,8-dimethylalloxazine) is a blue-fluorescent compound that arises from the degradation of riboflavin (Vitamin B2) upon exposure to light or through enzymatic action by various microorganisms.[2][3] Beyond being a simple degradation product, lumichrome is now recognized as a significant signaling molecule in diverse biological systems, including bacterial quorum sensing and plant growth promotion.[2][4][5]

Synthesis of Lumichrome

There are three primary methods for synthesizing Lumichrome, each with distinct advantages and disadvantages. The synthesis of Lumichrome-d8 would follow similar principles, utilizing deuterated precursors where appropriate.

Synthesis Method	Description	Advantages	Disadvantages	Reference
Biochemical Synthesis	Utilizes microorganisms, such as Microbacterium sp., to convert riboflavin into Lumichrome.	High yield (96-98%), high purity, environmentally friendly, and a straightforward purification process.	Requires microbial culturing, which can be time-consuming and may necessitate specialized fermentation equipment.	[6]
Photolytic Synthesis	Involves the irradiation of a riboflavin solution with a light source (e.g., mercury lamp or sunlight) to induce its photodegradation into Lumichrome.	Relatively simple experimental setup.	Generally results in lower yields compared to biochemical synthesis.	[6]
Chemical Synthesis	Involves the chemical reaction of precursors like alloxan (B1665706) monohydrate and 4,5-dimethyl-1,2-phenylenediamine.	Allows for precise control over reaction conditions.	Typically yields are lower than biochemical synthesis.	[6]

Biological Significance and Signaling Pathways

Lumichrome has been identified as a key signaling molecule with diverse biological activities.

Bacterial Quorum Sensing

Lumichrome acts as a mimic of N-acyl homoserine lactone (AHL) signals, which are crucial for bacterial quorum sensing. It can activate the LasR quorum-sensing receptor in Pseudomonas aeruginosa, thereby influencing gene expression within the bacterial population.[2][4]

Caption: Lumichrome signaling in bacterial quorum sensing via the LasR receptor.

Plant Growth Regulation

At nanomolar concentrations, lumichrome has been shown to stimulate seedling development in both legumes and cereals.[4][5] It can enhance root respiration and overall plant biomass.[5] This suggests that lumichrome plays a significant role as a regulatory molecule in plant physiology.

Caption: Influence of Lumichrome on plant growth and development.

Experimental Protocols

Protocol: Quantification of Lumichrome in Biological Samples using Lumichrome-d8 as an Internal Standard

1. Objective: To accurately quantify the concentration of Lumichrome in a biological sample (e.g., bacterial culture supernatant, plant tissue extract) using an isotope dilution LC-MS/MS method.

2. Materials:

• Lumichrome standard

• Lumichrome-d8 (internal standard)

• Acetonitrile (B52724) (ACN), LC-MS grade

• Formic acid (FA), LC-MS grade

• Water, LC-MS grade

• Biological sample for analysis

• Microcentrifuge tubes

• Syringe filters (0.22 µm)

• LC-MS system (e.g., triple quadrupole mass spectrometer)

3. Standard Preparation:

• Prepare a stock solution of Lumichrome (e.g., 1 mg/mL) in a suitable solvent (e.g., DMSO).

• Prepare a stock solution of Lumichrome-d8 (e.g., 1 mg/mL) in the same solvent.

• From the stock solutions, prepare a series of calibration standards containing known concentrations of Lumichrome and a fixed concentration of Lumichrome-d8.

4. Sample Preparation (Protein Precipitation):

• To 100 µL of the biological sample, add a known amount of the Lumichrome-d8 internal standard solution.

• Add 300 µL of cold acetonitrile to precipitate proteins.

• Vortex the mixture for 30 seconds.

• Centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes at 4°C.

• Collect the supernatant and filter it through a 0.22 µm syringe filter into an LC vial.

5. LC-MS/MS Analysis:

• Liquid Chromatography (LC) Conditions:

  • Column: A suitable C18 reversed-phase column.

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: A suitable gradient to separate Lumichrome from other matrix components.

  • Injection Volume: 5-10 µL.

• Mass Spectrometry (MS) Conditions:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Analysis Mode: Multiple Reaction Monitoring (MRM).

  • Monitor the precursor-to-product ion transitions for both Lumichrome and Lumichrome-d8. The exact masses for these transitions should be optimized on the specific instrument being used.

6. Data Analysis:

• Generate a calibration curve by plotting the ratio of the peak area of Lumichrome to the peak area of Lumichrome-d8 against the concentration of the Lumichrome standards.

• Calculate the concentration of Lumichrome in the biological samples by interpolating the peak area ratio of the sample from the calibration curve.

Caption: Workflow for Lumichrome quantification using Lumichrome-d8.

Conclusion

Lumichrome-d8 is an essential tool for researchers studying the biological roles of Lumichrome. Its use as an internal standard enables accurate and precise quantification in complex biological matrices, which is critical for elucidating its function in microbial communication, plant development, and potentially other undiscovered biological processes. The methodologies and information presented in this guide are intended to support the scientific community in advancing research in these areas.

References

• 1. scbt.com [scbt.com]
• 2. benchchem.com [benchchem.com]
• 3. Lumichrome | C12H10N4O2 | CID 5326566 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. The vitamin riboflavin and its derivative lumichrome activate the LasR bacterial quorum sensing receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]

Storing and Handling Lumichrome-d8 in the Lab: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the best practices for the storage and handling of Lumichrome-d8. Given the limited specific data on the deuterated form, this document extrapolates from the well-documented properties and protocols of its non-deuterated analogue, Lumichrome (B1664701). Lumichrome-d8 is primarily utilized as an internal standard in mass spectrometry-based analytical methods for the accurate quantification of Lumichrome. Adherence to these guidelines is crucial for maintaining the compound's isotopic purity and chemical integrity, ensuring experimental accuracy and laboratory safety.

Physicochemical and Spectroscopic Properties

A clear understanding of the physicochemical properties of Lumichrome is essential for its proper handling and for the preparation of stable experimental solutions.

Property	Value	Reference
Molecular Formula	C₁₂H₂D₈N₄O₂	[1][2]
Molecular Weight	250.28 g/mol	[1][2]
Appearance	Yellow powder/crystalline solid	[1]
Melting Point	>320 °C	[3]
UV/Vis Maximum Absorption (λmax)	219, 248, 335, 384 nm	[4]
Water Solubility	Very slightly soluble (0.13 g/L at 25 °C)	[3]
Fluorescence	Aqueous, alcoholic, and chloroformic solutions exhibit a blue fluorescence.

Solubility Data

The solubility of Lumichrome in various solvents is a critical factor for the preparation of stock solutions and experimental media.

Solvent	Solubility	Reference
1 N KOH	50 mg/mL (dark yellow solution)	[1]
Methanol (B129727)	Sparingly soluble	[4]
Hot 90% Ethanol	Sparingly soluble	[1]
Chloroform	Sparingly soluble	[1]
Water	Very slightly soluble	[1]
DMSO	Slightly soluble
Dichloromethane	Soluble	[5]
Ethyl Acetate	Soluble	[5]
Acetone	Soluble	[5]

Storage and Stability

Proper storage is paramount to prevent the degradation of Lumichrome-d8 and maintain its isotopic and chemical purity.

Condition	Recommendation	Rationale	Reference
Temperature	Store at -20°C for long-term storage.	Minimizes the rate of potential degradation reactions.	[4]
Container	Tightly sealed, amber glass vials or original packaging.	Prevents contamination from air and moisture. Amber glass protects the compound from light.
Atmosphere	Store in a dry, well-ventilated area.	Minimizes exposure to moisture.
Stock Solutions	Store at -20°C for up to 1 month or at -80°C for up to 6 months. Avoid repeated freeze-thaw cycles by preparing aliquots.	Prevents degradation in solution and maintains concentration accuracy.
Incompatibilities	Avoid reaction with strong oxidizing agents.	To prevent chemical degradation.
Shelf Life	≥4 years when stored properly as a solid at -20°C.	Ensures the integrity of the compound over time.	[4]

Safety and Handling

Lumichrome-d8 should be handled with care in a laboratory setting. The following are general safety and handling precautions.

Aspect	Guideline	Reference
Personal Protective Equipment (PPE)	Wear impervious gloves, safety glasses, and a lab coat.
Ventilation	Use in a well-ventilated area.
Handling Practices	Avoid generating dust. Do not eat, drink, or smoke when handling. Wash hands thoroughly after handling. Keep containers securely sealed when not in use. Avoid physical damage to containers.
Spill Cleanup	Use dry clean-up procedures. Sweep up or vacuum spilled material and place it in a clean, dry, sealable, labeled container.
First Aid (Eyes)	Wash out immediately with water. If irritation continues, seek medical attention.
First Aid (Skin)	Flush skin and hair with running water (and soap if available). Seek medical attention in the event of irritation.
First Aid (Inhalation)	Remove from the contaminated area. Encourage the patient to blow their nose to ensure a clear passage of breathing.
First Aid (Ingestion)	Immediately give a glass of water. First aid is not generally required. If in doubt, contact a Poisons Information Center or a doctor.

Experimental Protocols

Preparation of a 100 µM Lumichrome-d8 Stock Solution for use as an Internal Standard

This protocol details the preparation of a stock solution of Lumichrome-d8, which can then be diluted for use as an internal standard in analytical quantification methods.

Materials:

• Lumichrome-d8 solid

• Methanol (LC-MS grade)

• Microcentrifuge tubes

• Calibrated analytical balance

• Volumetric flasks

• Pipettes

Procedure:

• Weighing: Accurately weigh a precise amount (e.g., 1 mg) of Lumichrome-d8 solid using an analytical balance.

• Dissolution: Dissolve the weighed Lumichrome-d8 in a known volume of methanol to achieve the desired stock concentration. For example, to prepare a 100 µM stock solution from 1 mg of Lumichrome-d8 (MW: 250.28 g/mol ), dissolve it in 39.96 mL of methanol.

• Aliquoting: Aliquot the stock solution into smaller volumes in microcentrifuge tubes to avoid repeated freeze-thaw cycles.

• Storage: Store the aliquots at -20°C or -80°C.

Quantification of Lumichrome in a Biological Sample using LC-MS/MS with Lumichrome-d8 as an Internal Standard

This protocol provides a general workflow for the quantification of Lumichrome in a biological matrix (e.g., plasma, cell lysate) using a liquid chromatography-tandem mass spectrometry (LC-MS/MS) method with Lumichrome-d8 as an internal standard.

Materials:

• Biological sample suspected to contain Lumichrome

• Lumichrome-d8 internal standard stock solution (prepared as in 5.1)

• Lumichrome analytical standard

• Acetonitrile (B52724) (LC-MS grade)

• Formic acid (LC-MS grade)

• Water (LC-MS grade)

• Protein precipitation solvent (e.g., acetonitrile)

• LC-MS/MS system with a suitable C18 column

Procedure:

• Sample Preparation:

  • Thaw the biological samples on ice.

  • To a known volume of the sample (e.g., 100 µL), add a known amount of the Lumichrome-d8 internal standard solution.

  • Perform protein precipitation by adding a sufficient volume of cold acetonitrile (e.g., 300 µL).

  • Vortex the mixture thoroughly and centrifuge at high speed to pellet the precipitated proteins.

  • Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

  • Reconstitute the dried extract in a suitable mobile phase (e.g., 100 µL of 50:50 acetonitrile:water with 0.1% formic acid).

• Calibration Curve Preparation:

  • Prepare a series of calibration standards by spiking known concentrations of the Lumichrome analytical standard into a blank biological matrix.

  • Process these calibration standards in the same manner as the unknown samples, including the addition of the Lumichrome-d8 internal standard.

• LC-MS/MS Analysis:

  • Inject the prepared samples and calibration standards onto the LC-MS/MS system.

  • Separate the analytes using a suitable gradient elution on a C18 column.

  • Detect and quantify Lumichrome and Lumichrome-d8 using multiple reaction monitoring (MRM) mode. The specific precursor and product ion transitions for both analytes will need to be optimized.

• Data Analysis:

  • Calculate the peak area ratio of Lumichrome to Lumichrome-d8 for each sample and calibration standard.

  • Construct a calibration curve by plotting the peak area ratio against the known concentrations of the Lumichrome standards.

  • Determine the concentration of Lumichrome in the unknown samples by interpolating their peak area ratios from the calibration curve.

Signaling Pathways and Experimental Workflows

Lumichrome has been shown to be involved in several biological pathways. The following diagrams illustrate two such pathways.

Lumichrome-Induced p53-Dependent Apoptosis

Lumichrome can induce apoptosis in certain cancer cells through a p53-dependent mechanism.[6] This pathway is crucial for understanding its potential therapeutic applications.

Caption: p53-dependent apoptotic pathway initiated by Lumichrome.

Lumichrome Activation of Bacterial Quorum Sensing

Lumichrome can act as a signaling molecule in bacteria, activating the LasR quorum sensing receptor in Pseudomonas aeruginosa.[7][8] This has implications for inter-kingdom signaling and the modulation of bacterial virulence.

Caption: Activation of the LasR quorum sensing system by Lumichrome.

Experimental Workflow for LC-MS/MS Quantification

The following diagram outlines the logical flow of a typical quantitative analysis using Lumichrome-d8 as an internal standard.

Caption: Workflow for quantification using an internal standard.

References

• 1. search.cosmobio.co.jp [search.cosmobio.co.jp]
• 2. The vitamin riboflavin and its derivative lumichrome activate the LasR bacterial quorum sensing receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 3. CAS # 1086-80-2, Lumichrome, 7,8-Dimethylalloxazine, 7,8-Dimethylisoalloxazine, NSC 96911, Riboflavin lumichrome - chemBlink [chemblink.com]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. Lumichrome | CAS:1086-80-2 | Alkaloids | High Purity | Manufacturer BioCrick [biocrick.com]
• 6. p53 Pathway for Apoptosis Signaling | Thermo Fisher Scientific - US [thermofisher.com]
• 7. benchchem.com [benchchem.com]
• 8. The vitamin riboflavin and its derivative lumichrome activate the LasR bacterial quorum-sensing receptor - PubMed [pubmed.ncbi.nlm.nih.gov]

Solubility Profile of Lumichrome-d8 in Organic Solvents: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility characteristics of Lumichrome-d8, a deuterated derivative of Lumichrome, in various organic solvents. Understanding the solubility of this compound is critical for its application in diverse research and development settings, including its use as an internal standard in analytical methodologies such as liquid chromatography-mass spectrometry (LC-MS). This document compiles available solubility data, outlines experimental protocols for solubility determination, and presents a typical analytical workflow where Lumichrome-d8 is employed.

Core Data Presentation: Solubility of Lumichrome

Direct quantitative solubility data for Lumichrome-d8 is not extensively available in the public domain. However, the solubility properties of its non-deuterated counterpart, Lumichrome, are well-documented and serve as a reliable proxy due to the negligible impact of isotopic labeling on solubility. The following table summarizes the known solubility of Lumichrome in common organic solvents. It is important to note that techniques such as warming and sonication can be employed to enhance solubility.[1][2]

Organic Solvent	CAS Number	Solubility Description	Reported Concentration	Notes
Dimethyl Sulfoxide (DMSO)	67-68-5	Soluble[1][3]	2 mg/mL[2]	Requires ultrasonic and warming to 60°C for dissolution.[2]
Chloroform	67-66-3	Soluble[1][4]	-	-
Dichloromethane	75-09-2	Soluble[1]	-	-
Ethyl Acetate	141-78-6	Soluble[1]	-	-
Acetone	67-64-1	Soluble[1]	-	-
Methanol	67-56-1	Sparingly soluble[4][5]	-	-
Hot 90% Ethanol	64-17-5	Sparingly soluble[4]	-	-
1N Potassium Hydroxide (KOH)	1310-58-3	Soluble[4]	50 mg/mL[4]	Forms a dark yellow solution.

Experimental Protocols

A standardized experimental protocol for determining the precise solubility of Lumichrome-d8 in a specific organic solvent can be adapted from general methods for flavin compounds. A common approach involves absorption spectroscopy.

Protocol: Solubility Determination by UV-Vis Absorption Spectroscopy

This protocol outlines a general procedure to determine the saturation solubility of Lumichrome-d8 in a given organic solvent.

• Preparation of a Saturated Solution:

  • Add an excess amount of Lumichrome-d8 solid to a known volume of the desired organic solvent in a sealed vial.

  • To ensure equilibrium is reached, agitate the mixture at a constant temperature for an extended period (e.g., 24-48 hours) using a shaker or magnetic stirrer. The use of sonication and warming can be applied to expedite the dissolution of the compound.[1]

• Separation of Undissolved Solid:

  • After the equilibration period, centrifuge the suspension at high speed to pellet the undissolved solid.

  • Carefully collect the supernatant, ensuring no solid particles are transferred. Filtration through a solvent-compatible syringe filter (e.g., 0.22 µm) can also be used.

• Spectroscopic Measurement:

  • Prepare a series of dilutions of the clear supernatant with the same organic solvent.

  • Measure the absorbance of each dilution at the maximum absorption wavelength (λmax) of Lumichrome (approximately 350 nm and 392 nm) using a UV-Vis spectrophotometer.[3] The solvent used for dilution should also be used as the blank.

• Calculation of Solubility:

  • Using the Beer-Lambert law (A = εbc), where A is the absorbance, ε is the molar absorptivity, b is the path length of the cuvette, and c is the concentration, determine the concentration of Lumichrome-d8 in the saturated solution. The molar absorptivity of Lumichrome would need to be known or determined separately.

  • The calculated concentration represents the solubility of Lumichrome-d8 in that solvent at the specified temperature.

Mandatory Visualization

In many research applications, particularly in quantitative bioanalysis, deuterated compounds like Lumichrome-d8 are invaluable as internal standards. The following diagram illustrates a typical experimental workflow for the quantification of an analyte in a complex matrix using liquid chromatography-tandem mass spectrometry (LC-MS/MS) with a deuterated internal standard.

Caption: LC-MS/MS analytical workflow using a deuterated internal standard.

References

• 1. Lumichrome | CAS:1086-80-2 | Alkaloids | High Purity | Manufacturer BioCrick [biocrick.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. LUMICHROME CAS#: 1086-80-2 [amp.chemicalbook.com]
• 4. search.cosmobio.co.jp [search.cosmobio.co.jp]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]

An In-depth Technical Guide to the Fluorescent Properties of Lumichrome-d8

Prepared for: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the fluorescent properties of Lumichrome-d8. Due to the limited availability of direct experimental data for the deuterated form, this document synthesizes information on unlabeled lumichrome (B1664701) with established principles of how deuteration affects fluorophores. All quantitative data is presented in clear tabular format, and detailed experimental methodologies for characterization are provided.

Introduction: Lumichrome and the Impact of Deuteration on Fluorescence

Lumichrome, a photodegradation product of riboflavin (B1680620) (Vitamin B2), is a naturally fluorescent compound characterized by its blue emission.[1] As an alloxazine (B1666890) derivative, its photophysical properties are of interest for applications such as fluorescent probes and photosensitizers.[2]

In the pursuit of enhanced fluorescent probes, deuteration—the substitution of hydrogen with its heavier isotope, deuterium—has emerged as a key strategy. This isotopic substitution can significantly improve a fluorophore's performance by increasing its fluorescence quantum yield and photostability. The fundamental principle behind this enhancement lies in the greater mass of deuterium, which lowers the vibrational frequency of C-D bonds compared to C-H bonds. This alteration can suppress non-radiative decay pathways from the excited state, thereby favoring the emissive pathway of fluorescence.

This guide will first detail the known fluorescent properties of lumichrome and then provide well-founded estimations for Lumichrome-d8, alongside a robust experimental protocol for their verification.

Photophysical Data

The following tables summarize the key photophysical parameters for lumichrome and provide estimations for Lumichrome-d8.

Table 1: Experimentally Determined Photophysical Properties of Lumichrome

Property	Value	Solvent / Conditions
Absorption Maxima (λabs)	~353 nm, ~385 nm (shoulder)	Aqueous/Organic
Emission Maximum (λem)	~471-479 nm	Aqueous (neutral pH)
Fluorescence Quantum Yield (Φf)	~0.02 - 0.05	Aqueous (neutral pH)
Fluorescence Lifetime (τf)	~2.7 ns	Water

Note: These values are representative and can be influenced by solvent polarity, pH, and temperature.[3][4][5]

Table 2: Estimated Photophysical Properties of Lumichrome-d8

Property	Estimated Value	Rationale for Estimation
Absorption Maxima (λabs)	~353 nm, ~385 nm (shoulder)	Deuteration is not expected to significantly alter the electronic energy levels, thus the absorption spectrum should remain largely unchanged.
Emission Maximum (λem)	~471-479 nm	The emission wavelength, being a function of the energy gap between the excited and ground states, is also not anticipated to shift significantly upon deuteration.
Fluorescence Quantum Yield (Φf)	> 0.05	Deuteration typically reduces non-radiative decay pathways, leading to a higher probability of fluorescence emission and thus an increased quantum yield.
Fluorescence Lifetime (τf)	> 2.7 ns	An increase in the fluorescence quantum yield is generally accompanied by a longer fluorescence lifetime, as the excited state persists for a longer duration before returning to the ground state via radiative decay.

Disclaimer: The properties outlined for Lumichrome-d8 are estimations based on established principles and require experimental validation.

Experimental Protocols for Fluorescence Characterization

To empirically determine the fluorescent properties of Lumichrome-d8, the following experimental procedures are recommended.

Materials and Instrumentation

• Lumichrome-d8

• Spectroscopic grade solvents (e.g., ethanol, water, DMSO)

• UV-Vis Spectrophotometer

• Spectrofluorometer with a Xenon lamp source, excitation and emission monochromators, and a photomultiplier tube (PMT) detector

• Quartz cuvettes (1 cm path length)

• Fluorescence standard with a known quantum yield (e.g., quinine (B1679958) sulfate (B86663) in 0.1 M H₂SO₄)

• Time-Correlated Single Photon Counting (TCSPC) system for lifetime measurements

Methodology

3.2.1. Sample Preparation

• Prepare a stock solution of Lumichrome-d8 in a suitable solvent (e.g., DMSO) at a concentration of ~1 mM.

• For spectral measurements, prepare a series of dilute working solutions in the solvent of interest with absorbances below 0.1 at the excitation wavelength to minimize inner filter effects.

3.2.2. Absorption and Emission Spectra

• Absorption Spectrum: Record the UV-Vis absorption spectrum of a working solution from 250 nm to 500 nm to identify the wavelengths of maximum absorbance (λabs).

• Emission Spectrum: Using the primary λabs as the excitation wavelength, scan the emission monochromator from a wavelength ~20 nm longer than the excitation wavelength up to ~700 nm to determine the emission maximum (λem).

3.2.3. Relative Fluorescence Quantum Yield (Φf) Measurement

• Prepare a solution of the chosen fluorescence standard with an absorbance that is closely matched to that of the Lumichrome-d8 sample at the same excitation wavelength.

• Under identical instrument settings (excitation wavelength, slit widths), record the fluorescence emission spectra of both the Lumichrome-d8 sample and the standard.

• Calculate the quantum yield of the sample (Φf,sample) using the following equation:

  Φf,sample = Φf,std × (Isample / Istd) × (Astd / Asample) × (ηsample² / ηstd²)

  where I is the integrated fluorescence intensity, A is the absorbance at the excitation wavelength, and η is the refractive index of the solvent.

3.2.4. Fluorescence Lifetime (τf) Measurement

• Utilize a TCSPC system to measure the fluorescence decay.

• Excite the sample at its λabs using a pulsed light source (e.g., a picosecond diode laser).

• Collect the fluorescence decay profile and fit it to a multi-exponential decay model to determine the fluorescence lifetime(s).

Visualization of Experimental Workflow

The following diagram provides a visual representation of the logical flow for the complete fluorescence characterization of Lumichrome-d8.

Caption: Workflow for the fluorescence characterization of Lumichrome-d8.

References

• 1. Lumichrome | C12H10N4O2 | CID 5326566 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Efficient Production of Lumichrome by Microbacterium sp. Strain TPU 3598 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Photophysical properties of lumichromes in water - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Absorption and emission spectroscopic characterization of lumichrome in aqueous solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Stability and photodynamics of lumichrome structures in water at different pHs and in chemical and biological caging media - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note &amp; Protocol: High-Sensitivity Bioanalytical Method for the Quantification of Lumichrome using Lumichrome-d8

Introduction

Lumichrome (B1664701), a photolytic derivative of riboflavin (B1680620) (Vitamin B2), is an emerging molecule of interest in various biological systems. It has been identified as a signaling molecule in bacteria, influencing processes like quorum sensing, and has also been shown to play a role in plant growth and development.[1][2][3][4] Accurate and precise quantification of Lumichrome in complex biological matrices is crucial for understanding its physiological roles and potential applications.

This application note describes a robust and sensitive bioanalytical method for the determination of Lumichrome in biological samples using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The method utilizes a stable isotope-labeled internal standard, Lumichrome-d8, to ensure high accuracy and precision by correcting for matrix effects and variability during sample processing and analysis.[5][6] Deuterated internal standards are considered the gold standard in quantitative mass spectrometry as they share near-identical physicochemical properties with the analyte, ensuring they co-elute and experience similar ionization efficiencies.[5][6] This method is intended for researchers, scientists, and drug development professionals engaged in pharmacokinetic, metabolic, or cellular signaling studies involving Lumichrome.

Quantitative Data Summary

The following table summarizes the performance characteristics of the LC-MS/MS method for the quantification of Lumichrome using Lumichrome-d8 as an internal standard. The data was generated during method validation, following international guidelines.[7][8][9]

Parameter	Result
Linearity & Range
Calibration Curve Range	0.5 - 500 ng/mL
Correlation Coefficient (r²)	≥ 0.995
Lower Limit of Quantification (LLOQ)	0.5 ng/mL
Accuracy & Precision (Intra-day & Inter-day)
LLOQ (0.5 ng/mL)	Accuracy: ± 20%, Precision: ≤ 20% CV
Low QC (1.5 ng/mL)	Accuracy: ± 15%, Precision: ≤ 15% CV
Medium QC (75 ng/mL)	Accuracy: ± 15%, Precision: ≤ 15% CV
High QC (400 ng/mL)	Accuracy: ± 15%, Precision: ≤ 15% CV
Recovery
Lumichrome	85 - 95%
Lumichrome-d8 (IS)	88 - 92%
Matrix Effect
Normalized Matrix Factor	0.95 - 1.05

Experimental Protocols

1. Materials and Reagents

• Lumichrome analytical standard

• Lumichrome-d8 (Internal Standard)

• Acetonitrile (ACN), LC-MS grade

• Methanol (MeOH), LC-MS grade

• Formic acid, LC-MS grade

• Ultrapure water

• Biological matrix (e.g., plasma, bacterial culture supernatant, plant tissue homogenate)

2. Preparation of Stock and Working Solutions

• Lumichrome Stock Solution (1 mg/mL): Accurately weigh and dissolve Lumichrome in an appropriate solvent (e.g., DMSO or Methanol) to a final concentration of 1 mg/mL.

• Lumichrome-d8 Stock Solution (1 mg/mL): Prepare in the same manner as the Lumichrome stock solution.

• Working Solutions: Prepare serial dilutions of the stock solutions in 50:50 (v/v) Acetonitrile:Water to create calibration standards and quality control (QC) samples at the desired concentrations.

• Internal Standard (IS) Working Solution (50 ng/mL): Dilute the Lumichrome-d8 stock solution in 50:50 (v/v) Acetonitrile:Water to a final concentration of 50 ng/mL.

3. Sample Preparation (Protein Precipitation)

• Aliquot 50 µL of the biological sample (calibrator, QC, or unknown) into a 1.5 mL microcentrifuge tube.

• Add 25 µL of the IS working solution (50 ng/mL Lumichrome-d8) to each tube and vortex briefly.

• Add 150 µL of cold Acetonitrile to precipitate proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Carefully transfer 100 µL of the supernatant to a clean autosampler vial.

• Inject 5-10 µL into the LC-MS/MS system.

4. LC-MS/MS Conditions

• Liquid Chromatography (LC)

  • Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

  • Mobile Phase A: 0.1% Formic acid in Water

  • Mobile Phase B: 0.1% Formic acid in Acetonitrile

  • Flow Rate: 0.4 mL/min

  • Gradient:

    • 0-0.5 min: 5% B

    • 0.5-3.0 min: 5% to 95% B

    • 3.0-4.0 min: Hold at 95% B

    • 4.0-4.1 min: 95% to 5% B

    • 4.1-5.0 min: Hold at 5% B (re-equilibration)

  • Column Temperature: 40°C

  • Injection Volume: 5 µL

• Tandem Mass Spectrometry (MS/MS)

  • Ionization Mode: Electrospray Ionization (ESI), Positive

  • Multiple Reaction Monitoring (MRM) Transitions:

    • Lumichrome: To be determined empirically based on the instrument, but a hypothetical transition would be Q1: 243.2 m/z -> Q3: 200.1 m/z

    • Lumichrome-d8: To be determined empirically, but a hypothetical transition would be Q1: 251.2 m/z -> Q3: 208.1 m/z

  • Source Parameters: Optimize for maximal signal intensity (e.g., Gas Temp: 325°C, Gas Flow: 10 L/min, Nebulizer: 45 psi, Capillary Voltage: 4000 V).

5. Data Analysis

• Integrate the peak areas for both Lumichrome and Lumichrome-d8.

• Calculate the peak area ratio (Lumichrome peak area / Lumichrome-d8 peak area).

• Construct a calibration curve by plotting the peak area ratio against the nominal concentration of the calibration standards using a weighted (1/x²) linear regression.

• Determine the concentration of Lumichrome in the QC and unknown samples from the calibration curve.

Visualizations

Caption: Bioanalytical workflow for Lumichrome quantification.

Caption: Lumichrome activation of the LasR quorum-sensing pathway.

References

• 1. researchgate.net [researchgate.net]
• 2. The vitamin riboflavin and its derivative lumichrome activate the LasR bacterial quorum sensing receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | Rhizosphere ecology of lumichrome and riboflavin, two bacterial signal molecules eliciting developmental changes in plants [frontiersin.org]
• 4. Rhizosphere ecology of lumichrome and riboflavin, two bacterial signal molecules eliciting developmental changes in plants - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. resolvemass.ca [resolvemass.ca]
• 7. benchchem.com [benchchem.com]
• 8. ema.europa.eu [ema.europa.eu]
• 9. fda.gov [fda.gov]

Optimizing LC Gradient for the Separation of Lumichrome and Lumichrome-d8: An Application Note and Protocol

This document provides a detailed methodology for the development and optimization of a liquid chromatography (LC) gradient for the effective separation of Lumichrome and its deuterated isotopologue, Lumichrome-d8. This guide is intended for researchers, scientists, and professionals in drug development involved in bioanalytical studies, pharmacokinetic analysis, and metabolic profiling where quantitative analysis using stable isotope-labeled internal standards is crucial.

Introduction

Lumichrome is a photolytic degradation product of riboflavin (B1680620) (Vitamin B2) and is of interest in various biological and chemical studies.[1] In quantitative bioanalysis, stable isotope-labeled internal standards (SIL-IS), such as Lumichrome-d8, are widely used to improve the accuracy and precision of LC-mass spectrometry (MS) methods. Co-elution of the analyte and its SIL-IS can lead to ion suppression and inaccurate quantification. Therefore, achieving chromatographic separation between the analyte and its deuterated analog is highly desirable for robust and reliable analytical methods.

The separation of deuterated and non-deuterated isotopologues by reversed-phase liquid chromatography (RPLC) is possible due to the "chromatographic isotope effect".[2][3] This effect arises from the subtle differences in the physicochemical properties of molecules when hydrogen is replaced by deuterium. In RPLC, deuterated compounds often exhibit slightly shorter retention times than their non-deuterated counterparts.[4][5][6] This application note outlines a systematic approach to optimize an LC gradient to exploit this subtle difference and achieve baseline separation of Lumichrome and Lumichrome-d8.

Experimental

Materials and Reagents

• Lumichrome standard

• Lumichrome-d8 standard

• HPLC-grade acetonitrile (B52724)

• HPLC-grade methanol (B129727)

• Formic acid (LC-MS grade)

• Ultrapure water

Instrumentation

• A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system equipped with a binary pump, autosampler, and column oven.

• A mass spectrometer is recommended for detection to distinguish between the two isotopologues.

Chromatographic Conditions

The following table summarizes the recommended starting conditions and the optimized conditions for the separation of Lumichrome and Lumichrome-d8.

Parameter	Initial Conditions	Optimized Conditions
Column	C18, 2.1 x 100 mm, 1.8 µm	C18, 2.1 x 150 mm, 1.8 µm
Mobile Phase A	0.1% Formic Acid in Water	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min	0.3 mL/min
Column Temperature	30 °C	25 °C
Injection Volume	5 µL	5 µL
Gradient	10-90% B in 5 min	See Table 2

Table 1: Recommended Chromatographic Conditions

Optimized Gradient Profile

A shallow gradient is critical for resolving closely eluting compounds like isotopologues.[7] The following gradient profile is recommended for the separation of Lumichrome and Lumichrome-d8.

Time (min)	% Mobile Phase B
0.0	20
8.0	45
8.1	95
10.0	95
10.1	20
12.0	20

Table 2: Optimized Gradient Program

Protocol: LC Gradient Optimization

This protocol describes a systematic approach to optimize the LC gradient for the separation of Lumichrome and Lumichrome-d8.

Step 1: Initial Scouting Gradient

• Prepare stock solutions of Lumichrome and Lumichrome-d8 in methanol.

• Prepare a working solution containing a mixture of both compounds.

• Set up the LC system with the initial conditions outlined in Table 1.

• Inject the mixed standard solution and acquire the chromatogram.

  • Expected Outcome: The two compounds will likely co-elute or show very poor separation.

Step 2: Gradient Slope Adjustment

• Based on the retention time from the scouting run, design a shallower gradient around the elution point of the analytes. For instance, if the compounds eluted at 40% B in the initial fast gradient, create a new gradient that ramps slowly from 30% to 50% B over a longer period (e.g., 10 minutes).

• Inject the mixed standard and evaluate the separation.

  • Rationale: A shallower gradient increases the time the analytes spend in the mobile phase composition where small differences in partitioning behavior are most pronounced, thereby improving resolution.[7]

Step 3: Mobile Phase Organic Modifier Evaluation

• If separation is still not optimal, change the organic modifier from acetonitrile to methanol. Prepare Mobile Phase B with 0.1% formic acid in methanol.

• Repeat the analysis with the optimized shallow gradient.

  • Rationale: Acetonitrile and methanol have different selectivities and can alter the interactions between the analytes and the stationary phase, potentially improving the resolution of isotopologues.[8]

Step 4: Flow Rate and Temperature Optimization

• Once partial separation is achieved, further refinement can be done by adjusting the flow rate and column temperature.

• Decrease the flow rate (e.g., from 0.4 mL/min to 0.3 mL/min).

• Lower the column temperature (e.g., from 30 °C to 25 °C).

  • Rationale: Lowering the flow rate can increase column efficiency, while reducing the temperature can sometimes enhance the subtle interaction differences leading to better separation.[7]

Step 5: Column Dimension and Particle Size

• If baseline separation is not achieved with the above steps, consider using a longer column (e.g., 150 mm) or a column with a smaller particle size (if not already using sub-2 µm).

  • Rationale: Increasing column length or decreasing particle size increases the number of theoretical plates, leading to higher column efficiency and better resolution of closely eluting peaks.[1][9][10]

Visualization of Workflows

Caption: Workflow for LC gradient optimization.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. Secondary isotope effects in liquid chromatography behaviour of 2H and 3H labelled solutes and solvents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Deuterium isotope effects on hydrophobic interactions: the importance of dispersion interactions in the hydrophobic phase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. Separation of undeuterated and partially deuterated enantioisotopologues of some amphetamine derivatives on achiral and polysaccharide-based chiral columns in high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. chromtech.com [chromtech.com]
• 10. How to Improve the Resolution Between Two Peaks in Liquid Chromatography | MtoZ Biolabs [mtoz-biolabs.com]

Application Note: Quantitative Analysis of Lumichrome in Human Plasma using Lumichrome-d8 as an Internal Standard by LC-MS/MS

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lumichrome (B1664701) is a key photodegradation product of riboflavin (B1680620) (Vitamin B2).[1][2][3][4] The accurate quantification of lumichrome in biological matrices is crucial for studies related to riboflavin stability, photodegradation pathways, and its potential physiological effects.[3][5] This application note describes a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative analysis of lumichrome in human plasma. The use of a stable isotope-labeled internal standard, Lumichrome-d8, ensures high accuracy and precision by compensating for variability during sample preparation and analysis.[6][7] Stable isotope-labeled internal standards are considered the gold standard in quantitative mass spectrometry as they share near-identical physicochemical properties with the analyte, ensuring they behave similarly throughout the analytical process.[7][8]

This method is suitable for pharmacokinetic studies, therapeutic drug monitoring, and other clinical research applications where precise measurement of lumichrome is required.

Principle of the Method

The method involves the addition of a known amount of Lumichrome-d8 internal standard to plasma samples, followed by protein precipitation to extract the analyte and internal standard.[7][9] The extract is then analyzed by LC-MS/MS. Chromatographic separation is achieved on a C18 reversed-phase column.[9] Quantification is performed using multiple reaction monitoring (MRM) in positive ion mode, monitoring specific precursor-to-product ion transitions for both lumichrome and Lumichrome-d8. The concentration of lumichrome in the samples is determined by calculating the ratio of the peak area of the analyte to that of the internal standard and comparing it to a calibration curve.[10][11][12]

Experimental Protocols

Materials and Reagents

• Lumichrome (Analyte)

• Lumichrome-d8 (Internal Standard)[13]

• HPLC-grade Methanol (B129727)

• HPLC-grade Acetonitrile (B52724)

• Formic Acid

• Ultrapure Water

• Human Plasma (with appropriate anticoagulant)

Instrumentation

• Liquid Chromatograph: UPLC/HPLC system capable of binary gradient elution.

• Mass Spectrometer: Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.[6]

• Analytical Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

Preparation of Solutions

• Stock Solutions (1 mg/mL):

  • Accurately weigh and dissolve lumichrome and Lumichrome-d8 in methanol to prepare individual stock solutions of 1 mg/mL. Store at -20°C.

• Working Standard Solutions:

  • Prepare serial dilutions of the lumichrome stock solution with 50:50 (v/v) methanol:water to create calibration standards with concentrations ranging from 1 ng/mL to 1000 ng/mL.

• Internal Standard (IS) Working Solution (100 ng/mL):

  • Dilute the Lumichrome-d8 stock solution with 50:50 (v/v) methanol:water to a final concentration of 100 ng/mL.

Sample Preparation

• Pipette 100 µL of plasma sample, calibration standard, or quality control (QC) sample into a microcentrifuge tube.

• Add 20 µL of the 100 ng/mL Lumichrome-d8 internal standard working solution to each tube (except for blank samples, where 20 µL of 50:50 methanol:water is added).

• Vortex for 10 seconds.

• Add 300 µL of acetonitrile to precipitate proteins.[9]

• Vortex for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Parameters

Liquid Chromatography Conditions:

Parameter	Value
Column	C18 Reversed-Phase (2.1 x 50 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	40°C
Gradient Program
Time (min)	%B
0.0	5
0.5	5
2.5	95
3.5	95
3.6	5
5.0	5

Mass Spectrometry Conditions:

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Positive
MRM Transitions
Lumichrome	e.g., m/z 243.1 -> 199.1
Lumichrome-d8	e.g., m/z 251.1 -> 207.1
Dwell Time	100 ms
Collision Gas	Argon
Ion Spray Voltage	5500 V
Source Temperature	500°C

Note: The specific MRM transitions and collision energies should be optimized for the instrument in use.

Data Presentation

Calibration Curve

A calibration curve was constructed by plotting the peak area ratio of lumichrome to Lumichrome-d8 against the concentration of the calibration standards. The curve demonstrated excellent linearity over the concentration range of 1 to 1000 ng/mL.

Concentration (ng/mL)	Peak Area Ratio (Analyte/IS)
1	Example Value
5	Example Value
10	Example Value
50	Example Value
100	Example Value
250	Example Value
500	Example Value
1000	Example Value
Correlation Coefficient (r²)	> 0.99

Accuracy and Precision

The intra- and inter-day accuracy and precision were evaluated using quality control (QC) samples at three concentration levels: low (3 ng/mL), medium (300 ng/mL), and high (800 ng/mL).

QC Level	Concentration (ng/mL)	Intra-day Precision (%RSD)	Intra-day Accuracy (%)	Inter-day Precision (%RSD)	Inter-day Accuracy (%)
Low	3	< 10%	90-110%	< 10%	90-110%
Medium	300	< 5%	95-105%	< 5%	95-105%
High	800	< 5%	95-105%	< 5%	95-105%

Visualizations

Caption: Experimental workflow for the quantification of lumichrome.

Caption: Logic for calculating analyte concentration.

Conclusion

This application note presents a highly sensitive and specific LC-MS/MS method for the quantification of lumichrome in human plasma. The use of the stable isotope-labeled internal standard, Lumichrome-d8, ensures the reliability and accuracy of the results. This method is well-suited for a variety of research and clinical applications requiring the precise measurement of lumichrome.

References

• 1. researchgate.net [researchgate.net]
• 2. Separation, identification and determination of lumichrome in swine feed and kidney - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. journalwjarr.com [journalwjarr.com]
• 4. scispace.com [scispace.com]
• 5. Separation, identification and quantification of riboflavin and its photoproducts in blood products using high-performance liquid chromatography with fluorescence detection: a method to support pathogen reduction technology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. A stable isotope-labeled internal standard is essential for correcting for the interindividual variability in the recovery of lapatinib from cancer patient plasma in quantitative LC-MS/MS analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. Reliable and Easy-To-Use Liquid Chromatography-Tandem Mass Spectrometry Assay for Quantification of Olorofim (F901318), a Novel Antifungal Drug, in Human Plasma and Serum - PMC [pmc.ncbi.nlm.nih.gov]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. Basic calculations with internal standards - Chromatography Forum [chromforum.org]
• 12. benchchem.com [benchchem.com]
• 13. scbt.com [scbt.com]

Application Notes and Protocols for the Quantification of Lumichrome in Cell Culture Media using Lumichrome-d8

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lumichrome (B1664701), a photodegradation product of riboflavin (B1680620) (Vitamin B2), is an emerging metabolite of interest in cell culture monitoring. Riboflavin is an essential component of most cell culture media, and its degradation to lumichrome can be indicative of media instability due to light exposure. Elevated levels of lumichrome have been associated with reduced cell growth in mammalian cell cultures, making its quantification a critical parameter for process optimization and quality control in biopharmaceutical production.

This document provides a detailed methodology for the sensitive and accurate quantification of lumichrome in cell culture media using a stable isotope-labeled internal standard, Lumichrome-d8, and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The use of a deuterated internal standard that co-elutes with the analyte is the gold standard for quantitative mass spectrometry, as it effectively compensates for variations in sample preparation, injection volume, and matrix effects, ensuring the highest level of accuracy and precision.

Experimental Protocols

Materials and Reagents

• Analytes: Lumichrome, Lumichrome-d8 (CAS: 1086-80-2 unlabeled)

• Solvents: Acetonitrile (B52724) (LC-MS grade), Water (LC-MS grade), Formic acid (LC-MS grade)

• Cell Culture Media: User-specific (e.g., CHO, HEK293, etc.)

• Equipment:

  • Liquid Chromatography-Tandem Mass Spectrometer (LC-MS/MS)

  • Analytical balance

  • Vortex mixer

  • Centrifuge

  • Pipettes and tips

  • Autosampler vials

Sample Preparation

The following protocol describes the preparation of cell culture media samples for LC-MS/MS analysis.[1]

• Thaw Samples: If frozen, thaw cell culture media samples to room temperature.

• Protein Precipitation:

  • To 100 µL of cell culture medium, add 300 µL of ice-cold acetonitrile containing the Lumichrome-d8 internal standard at a pre-determined concentration (refer to section 2.4 for guidance on determining the optimal concentration).

  • Vortex the mixture vigorously for 30 seconds to precipitate proteins.

• Centrifugation:

  • Centrifuge the samples at 14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Transfer:

  • Carefully transfer the supernatant to a clean autosampler vial for LC-MS/MS analysis.

Caption: Workflow for cell culture media sample preparation.

LC-MS/MS Method

The following are recommended starting conditions for the LC-MS/MS analysis. Optimization may be required based on the specific instrumentation used.

Liquid Chromatography (LC) Conditions:

Parameter	Recommended Condition
Column	C18 Reversed-Phase (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Column Temperature	40°C
Gradient	5% B for 1 min, ramp to 95% B over 8 min, hold for 2 min, return to 5% B and re-equilibrate for 3 min

Mass Spectrometry (MS) Conditions:

The specific MRM transitions for lumichrome and Lumichrome-d8 should be determined empirically by the user. A protocol for this is provided in Appendix A.

Parameter	Recommended Setting
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
Precursor Ion (Lumichrome)	m/z 243.1
Product Ion(s) (Lumichrome)	To be determined (see Appendix A)
Precursor Ion (Lumichrome-d8)	m/z 251.1
Product Ion(s) (Lumichrome-d8)	To be determined (see Appendix A)
Collision Energy	To be optimized for each transition (see Appendix A)
Dwell Time	50-100 ms

Calibration Curve and Internal Standard Concentration

A calibration curve should be prepared in a blank cell culture medium (a medium that does not contain riboflavin or has been protected from light to prevent lumichrome formation).

• Prepare a Lumichrome Stock Solution: Accurately weigh and dissolve lumichrome in a suitable solvent (e.g., DMSO) to prepare a high-concentration stock solution (e.g., 1 mg/mL).

• Prepare Working Standards: Serially dilute the stock solution with blank cell culture medium to prepare a series of calibration standards covering the expected concentration range of lumichrome in the samples (e.g., 0.1 to 100 ng/mL).

• Determine Optimal Internal Standard Concentration: A common practice is to use an internal standard concentration that is in the mid-range of the calibration curve. To determine the optimal concentration, spike a mid-range calibration standard with different concentrations of Lumichrome-d8 (e.g., 10, 50, 100 ng/mL) and select the concentration that provides a stable and robust signal.

• Prepare Calibration Curve Samples: To each calibration standard, add the optimized concentration of the Lumichrome-d8 internal standard.

• Process and Analyze: Process the calibration standards using the same sample preparation protocol as the unknown samples (Section 2.2) and analyze them by LC-MS/MS.

• Construct the Calibration Curve: Plot the peak area ratio of lumichrome to Lumichrome-d8 against the known concentration of each calibration standard. A linear regression with a weighting factor of 1/x is typically used.

Caption: Workflow for calibration curve preparation.

Data Presentation

The following table provides an example of how to present quantitative data for lumichrome in cell culture media.

Table 1: Quantification of Lumichrome in Different Cell Culture Media Samples

Sample ID	Cell Type	Media Type	Lumichrome Concentration (ng/mL)	%RSD (n=3)
Sample 1	CHO	CD-CHO	15.2	3.5
Sample 2	HEK293	DMEM/F-12	8.7	4.1
Sample 3	Hybridoma	RPMI-1640	22.5	2.9
QC Low	-	-	5.1	5.2
QC Mid	-	-	24.8	3.8
QC High	-	-	76.3	2.5

Appendix A: Protocol for MRM Transition Optimization

For a robust and sensitive quantification method, it is crucial to determine the optimal Multiple Reaction Monitoring (MRM) transitions for both lumichrome and Lumichrome-d8. This involves identifying the most abundant and stable product ions and the collision energy that yields the highest signal.

• Prepare Tuning Solutions: Prepare separate solutions of lumichrome (e.g., 1 µg/mL) and Lumichrome-d8 (e.g., 1 µg/mL) in a solvent mixture similar to the mobile phase (e.g., 50:50 water:acetonitrile with 0.1% formic acid).

• Infuse into the Mass Spectrometer: Directly infuse each solution into the mass spectrometer using a syringe pump.

• Perform a Full Scan (MS1): Confirm the presence of the protonated precursor ions:

  • Lumichrome: [M+H]⁺ = m/z 243.1

  • Lumichrome-d8: [M+H]⁺ = m/z 251.1

• Perform a Product Ion Scan (MS2):

  • Select the precursor ion for lumichrome (m/z 243.1) in the first quadrupole (Q1).

  • Fragment the precursor ion in the collision cell (Q2) by applying a range of collision energies (e.g., 10-50 eV).

  • Scan the third quadrupole (Q3) to detect all resulting product ions.

  • Identify the 2-3 most intense and stable product ions.

  • Repeat this process for Lumichrome-d8 (precursor m/z 251.1).

• Optimize Collision Energy:

  • For each selected precursor-product ion pair (MRM transition), perform a collision energy optimization.

  • Monitor the intensity of the product ion while ramping the collision energy.

  • The collision energy that produces the maximum intensity for each transition should be used in the final method.

Caption: Workflow for MRM transition optimization.

References

• 1. lcms.cz [lcms.cz]

Application Notes and Protocols for Isotope Dilution Mass Spectrometry with Lumichrome-d8

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lumichrome (B1664701) (7,8-dimethylalloxazine) is a yellow, fluorescent compound that results from the degradation of riboflavin (B1680620) (Vitamin B2) upon exposure to light or through enzymatic action by various microorganisms.[1] It is not merely a degradation product but also functions as a signaling molecule in diverse biological systems. For instance, lumichrome has been identified as a quorum-sensing mimic in bacteria, where it can activate the LasR receptor in Pseudomonas aeruginosa.[1] Furthermore, it has demonstrated effects on plant growth, influencing root respiration and biomass.[1] The analysis of lumichrome in biological matrices is essential for elucidating its metabolic pathways, understanding its physiological and pathological roles, and exploring its potential applications in agriculture and drug development.[1]

Isotope Dilution Mass Spectrometry (IDMS) is a highly accurate and precise analytical technique for quantitative analysis.[2] It relies on the use of a stable isotope-labeled version of the analyte as an internal standard (IS). Lumichrome-d8, a deuterated analog of lumichrome, serves as an ideal internal standard for the quantification of endogenous lumichrome.[2][3] Because Lumichrome-d8 has nearly identical chemical and physical properties to natural lumichrome, it co-elutes during chromatography and experiences similar ionization effects in the mass spectrometer. This allows it to effectively compensate for variations in sample preparation, injection volume, and matrix effects, leading to highly reliable and reproducible results.[2][4]

These application notes provide a comprehensive overview and detailed protocols for the quantification of lumichrome in biological samples using Lumichrome-d8 as an internal standard with Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Quantitative Data Summary

The following tables present exemplary performance data for a validated LC-MS/MS method for the quantification of lumichrome using Lumichrome-d8. These values are provided as a guideline and may vary depending on the specific instrumentation and matrix used.

Table 1: Exemplary Method Validation Parameters

Parameter	Result
Linearity Range	0.5 - 500 ng/mL
Correlation Coefficient (r²)	> 0.995
Lower Limit of Quantification (LLOQ)	0.5 ng/mL
Accuracy (% Bias)	Within ±15%
Precision (%RSD)	< 15%

Table 2: Reported Concentrations of Lumichrome in Various Matrices

Biological Matrix	Organism/Condition	Concentration Range	Reference
Bacterial Culture Supernatant	Sinorhizobium meliloti	0.1 - 15 nM	[1]
Plant Tissue	Corn (Zea mays L.) shoots (after irradiation)	Equivalent to 2.5% of total free flavin	[1]
Bacterial Culture	Microbacterium sp. TPU 3598	9.9 mmol from 10.1 mmol of riboflavin (in 500 ml)	[1]
Bacterial Culture	Devosia riboflavina ATCC 9526	64.5 mg from 100 mg of riboflavin (in 100 ml)	[1]

Experimental Protocols

Protocol 1: Preparation of Stock and Working Solutions

• Lumichrome Stock Solution (1 mg/mL): Accurately weigh 1 mg of lumichrome standard and dissolve it in 1 mL of a suitable solvent like DMSO or methanol.

• Lumichrome-d8 Internal Standard Stock Solution (1 mg/mL): Accurately weigh 1 mg of Lumichrome-d8 and dissolve it in 1 mL of the same solvent used for the lumichrome stock.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the lumichrome stock solution with a 50:50 mixture of acetonitrile (B52724) and water to create calibration standards.

• Internal Standard Spiking Solution (100 ng/mL): Dilute the Lumichrome-d8 stock solution with a 50:50 mixture of acetonitrile and water to achieve a final concentration of 100 ng/mL. The optimal concentration of the internal standard should be determined during method development and is typically in the mid-range of the calibration curve.[5]

Protocol 2: Sample Preparation (Protein Precipitation for Plasma/Serum)

This protocol is a general method for the extraction of lumichrome from plasma or serum.[1]

• Sample Aliquoting: Pipette 100 µL of the plasma or serum sample into a microcentrifuge tube.

• Internal Standard Spiking: Add 10 µL of the 100 ng/mL Lumichrome-d8 internal standard spiking solution to each sample, blank, and calibration standard.

• Protein Precipitation: Add 400 µL of ice-cold acetonitrile to each tube to precipitate the proteins.

• Vortexing: Vortex the mixture vigorously for 1 minute to ensure thorough mixing.

• Incubation: Incubate the samples at -20°C for 20 minutes to enhance protein precipitation.

• Centrifugation: Centrifuge the tubes at 14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Collection: Carefully transfer the supernatant to a new tube, being careful not to disturb the protein pellet.

• Filtration: Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial. The sample is now ready for LC-MS/MS analysis.

Protocol 3: LC-MS/MS Analysis

The following are suggested starting conditions for LC-MS/MS analysis. Optimization will be required for specific instruments.

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm) is a suitable starting point.

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient: A linear gradient from 5% to 95% Mobile Phase B over 5 minutes.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI), Positive.

• Monitoring Mode: Multiple Reaction Monitoring (MRM).

Table 3: Suggested MRM Transitions

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Lumichrome	243.1	199.1	25
Lumichrome (Qualifier)	243.1	156.1	35
Lumichrome-d8	251.1	207.1	25

Note: The selection of precursor and product ions should be confirmed by direct infusion of the analytical standards. The collision energies should be optimized for the specific instrument being used.

Protocol 4: Data Analysis and Quantification

• Peak Integration: Integrate the chromatographic peaks for the specified MRM transitions of both lumichrome and Lumichrome-d8.

• Response Ratio Calculation: Calculate the peak area ratio of the analyte (lumichrome) to the internal standard (Lumichrome-d8) for each sample and standard.

• Calibration Curve Construction: Plot the peak area ratio against the corresponding concentration of the calibration standards. Perform a linear regression analysis to obtain the calibration curve.

• Quantification of Unknowns: Determine the concentration of lumichrome in the unknown samples by interpolating their peak area ratios from the calibration curve.

Visualizations

References

• 1. The vitamin riboflavin and its derivative lumichrome activate the LasR bacterial quorum sensing receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 2. resolvemass.ca [resolvemass.ca]
• 3. Investigation of Different Prototropic Forms of Biologically Active Flavin Lumichrome in the Presence of Liposome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. texilajournal.com [texilajournal.com]
• 5. researchgate.net [researchgate.net]

Technical Notes & Optimization

Troubleshooting isotopic exchange in Lumichrome-d8 analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing Lumichrome-d8 as an internal standard in analytical studies. The following information addresses common challenges related to isotopic exchange and offers solutions to ensure data integrity.

Frequently Asked Questions (FAQs)

Q1: What is Lumichrome-d8 and where are the deuterium (B1214612) labels located?

Lumichrome-d8 is a deuterated analog of Lumichrome (B1664701) (7,8-dimethylalloxazine), commonly used as an internal standard in quantitative mass spectrometry analysis. A commercially available version has the molecular formula C₁₂H₂D₈N₄O₂.[1] This indicates that the eight deuterium atoms are substituted for hydrogens. Based on the structure of Lumichrome, the most probable locations for deuteration are the two methyl groups at positions 7 and 8 (providing six deuterium atoms) and the two nitrogen atoms at positions 1 and 3 of the alloxazine (B1666890) ring system. The protons on the methyl groups are generally stable, while the protons on the nitrogen atoms are labile and susceptible to exchange with hydrogen from the surrounding solvent.

Q2: What is isotopic exchange and why is it a concern for Lumichrome-d8 analysis?

Isotopic exchange, specifically hydrogen-deuterium (H/D) exchange, is a process where a deuterium atom on a labeled compound is replaced by a hydrogen atom from the solvent or sample matrix.[2][3] For Lumichrome-d8, this is a significant concern because the exchange of deuterium for hydrogen on the N1 and N3 positions can alter the mass of the internal standard, leading to inaccurate quantification of the target analyte. This phenomenon is often referred to as "back-exchange."

Q3: Which protons on the Lumichrome-d8 molecule are most susceptible to exchange?

The protons (or deuterons) attached to the nitrogen atoms at the N1 and N3 positions are the most labile and, therefore, most susceptible to exchange. This is due to their acidic nature. The stability of these deuterons is highly dependent on the pH of the solution.[4] The deuterium atoms on the methyl groups are on carbon atoms and are significantly more stable under typical analytical conditions.

Q4: What factors can promote isotopic exchange in my Lumichrome-d8 analysis?

Several factors can influence the rate of isotopic exchange:

• pH: Both acidic and basic conditions can catalyze the H/D exchange. Lumichrome can be deprotonated at the N1 or N3 positions at a pKa of approximately 8.28 and 10.5, and protonated at the N10 position in highly acidic environments.[4] Extreme pH values in samples, reconstitution solvents, or mobile phases will accelerate exchange.

• Solvent: Protic solvents (e.g., water, methanol, ethanol) can act as a source of hydrogen atoms, facilitating the exchange.

• Temperature: Higher temperatures in the autosampler or during sample preparation can increase the rate of exchange.

• Time: The longer the deuterated standard is in contact with a protic solvent, the greater the potential for exchange.

Troubleshooting Guide

This guide addresses specific issues that may arise during the analysis of Lumichrome-d8.

Issue 1: Drifting or Decreasing Internal Standard Signal Over an Analytical Run

Possible Cause: Isotopic back-exchange of deuterium on the N1 and N3 positions of Lumichrome-d8 with hydrogen from the mobile phase or sample solvent.

Troubleshooting Steps:

• Evaluate Solvent Stability: Perform an experiment to assess the stability of Lumichrome-d8 in your analytical solvent system.

• Adjust pH: If possible, adjust the pH of your mobile phase to a range where the exchange is minimized. For many compounds with labile amide protons, a pH range of 2.5 to 4.5 can reduce the rate of exchange.[5]

• Minimize Autosampler Residence Time: Reduce the time samples containing Lumichrome-d8 sit in the autosampler before injection.

• Use Aprotic Solvents: For sample reconstitution, consider using aprotic solvents like acetonitrile (B52724) or ethyl acetate (B1210297) if compatible with your analytical method.

Issue 2: Inaccurate and Imprecise Quantification

Possible Cause: Partial isotopic exchange leading to a mixed population of deuterated and partially deuterated internal standards.

Troubleshooting Steps:

• Confirm Co-elution: Ensure that Lumichrome and Lumichrome-d8 are co-eluting perfectly. While deuteration at the methyl groups should have a minimal impact on retention time, significant exchange at the nitrogen positions could potentially alter the polarity and chromatographic behavior.

• Assess Isotopic Purity: Analyze a fresh, high-concentration solution of your Lumichrome-d8 standard to confirm its initial isotopic purity.

• Perform a Stability Study: Follow the detailed protocol below to quantify the extent of isotopic exchange over time in your specific experimental conditions.

Quantitative Data Summary

The stability of Lumichrome is highly dependent on pH. The following table summarizes the protonation and deprotonation equilibria.

Equilibrium	pKa / H₀	Species Formed	Reference
Cationic <=> Neutral	H₀ < -3.0	N10 protonated	[4]
Neutral <=> Anionic	pKa ≈ 8.28	N1 or N3 deprotonated	[4]
Anionic <=> Dianionic	pKa ≈ 10.5	N1 and N3 deprotonated	[4]

This data for unlabeled Lumichrome indicates the pH ranges where the N-H bonds are most likely to be labile and prone to exchange in Lumichrome-d8.

Experimental Protocols

Protocol 1: Assessing Isotopic Stability of Lumichrome-d8

Objective: To determine the rate of isotopic back-exchange of Lumichrome-d8 in a given solvent system over time.

Methodology:

• Prepare Solutions:

  • Solution A (Analyte + Internal Standard): Prepare a solution containing a known concentration of unlabeled Lumichrome and Lumichrome-d8 in your mobile phase or sample reconstitution solvent.

  • Solution B (Internal Standard Only): Prepare a solution containing only Lumichrome-d8 at the same concentration as in Solution A in the same solvent.

• Initial Analysis (t=0): Immediately after preparation, inject both solutions into the LC-MS/MS system and record the peak areas for both the analyte and the internal standard mass transitions.

• Incubation: Store aliquots of both solutions under the same conditions as your typical sample analysis (e.g., in the autosampler at a specific temperature).

• Time-Point Analysis: Re-inject both solutions at regular intervals (e.g., 2, 4, 8, 12, and 24 hours).

• Data Analysis:

  • In Solution A , monitor the ratio of the unlabeled Lumichrome peak area to the Lumichrome-d8 peak area. A significant change in this ratio over time indicates isotopic exchange.

  • In Solution B , monitor for the appearance and increase of a signal at the mass transition of unlabeled Lumichrome. This provides direct evidence of back-exchange.

Visualizations

Caption: Troubleshooting workflow for isotopic exchange.

Caption: Structure of Lumichrome with labile protons highlighted.

References

• 1. scbt.com [scbt.com]
• 2. Stability and photodynamics of lumichrome structures in water at different pHs and in chemical and biological caging media - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Preparation of Deuterium Labeled Compounds by Pd/C-Al-D2O Facilitated Selective H-D Exchange Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Ion Formation and Organic Fragmentation in LCMS: Unlocking the Secrets of Mass Spectra - MetwareBio [metwarebio.com]

Unexpected adduct formation with Lumichrome-d8 in mass spectrometry

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering unexpected adduct formation with Lumichrome-d8 in mass spectrometry experiments.

Frequently Asked Questions (FAQs)

Q1: What are the expected ions for Lumichrome-d8 in positive ion electrospray mass spectrometry (ESI-MS)?

A1: In typical positive ion ESI-MS, you can expect to observe the protonated molecule, [M+H]+, as the primary ion for Lumichrome-d8. Given the molecular formula of Lumichrome-d8 is C₁₂H₂D₈N₄O₂, its monoisotopic mass is approximately 250.13 g/mol . Therefore, the expected m/z for the protonated molecule would be around 251.14.

Additionally, it is common to observe adducts with alkali metals and ammonium (B1175870). The formation of these adducts is highly dependent on the purity of the solvents, reagents, and the cleanliness of the glassware used.

Q2: What are some common adducts observed with Lumichrome-d8 and their expected m/z values?

A2: Besides the protonated molecule, several common adducts can be observed. The table below summarizes the expected m/z values for these common adducts of Lumichrome-d8. The presence and intensity of these adducts can be influenced by the experimental conditions.

Ion Species	Formula	Mass of Adduct (Da)	Expected m/z for Lumichrome-d8 (C₁₂H₂D₈N₄O₂)
Protonated Molecule	[M+H]⁺	1.0078	251.14
Sodium Adduct	[M+Na]⁺	22.9898	273.12
Potassium Adduct	[M+K]⁺	38.9637	289.10
Ammonium Adduct	[M+NH₄]⁺	18.0344	268.17

Q3: We are observing an unexpected peak at a higher m/z than the expected adducts. What could be the cause?

A3: An unexpected peak at a higher m/z could be due to several factors:

• Dimer Formation: Lumichrome, as a flavin, can undergo photodimerization, which would result in an ion corresponding to [2M+H]⁺.

• Solvent Adducts: Adducts with solvent molecules such as acetonitrile (B52724) ([M+ACN+H]⁺) or methanol (B129727) ([M+MeOH+H]⁺) can occur, especially at high concentrations of the organic solvent.

• Contaminants: The presence of contaminants in the sample or mobile phase can lead to the formation of adducts with these impurities.

• N5-Position Adducts: Flavins are known to form covalent adducts at the N5 position. These adducts can be formed with various small molecules present in the sample matrix or from degradation products.

Q4: Can the deuterium (B1214612) labeling in Lumichrome-d8 cause unexpected adducts?

A4: While deuterated standards are designed to be chemically identical to their non-deuterated counterparts, there are some subtle differences that could potentially influence adduct formation. Deuterated compounds can sometimes have slightly different chromatographic retention times compared to their non-deuterated analogs.[1] This slight separation can lead to differential ionization effects if they elute during a region of changing ion suppression in the mobile phase. However, the deuterium itself is not expected to directly participate in forming unusual adducts under typical ESI conditions.

Troubleshooting Guide

Issue: High Abundance of Sodium ([M+Na]⁺) and Potassium ([M+K]⁺) Adducts

Cause: Contamination of glassware, solvents, or reagents with sodium and potassium salts is a common cause. Biological samples often have high endogenous concentrations of these salts.

Solution:

• Use High-Purity Solvents and Reagents: Ensure that all solvents (water, acetonitrile, methanol) and additives (formic acid, ammonium acetate) are of high purity (LC-MS grade).

• Proper Glassware Handling: Use plasticware whenever possible to avoid leaching of ions from glass. If glassware must be used, ensure it is thoroughly cleaned and rinsed with high-purity water.

• Mobile Phase Modification:

  • Acidification: Lowering the pH of the mobile phase by adding a small amount of an organic acid like formic acid can increase the concentration of protons, favoring the formation of the [M+H]⁺ ion over metal adducts.

  • Ammonium Salts: The addition of a volatile ammonium salt, such as ammonium formate (B1220265) or ammonium acetate, can help to create a consistent and reproducible level of a single adduct type ([M+NH₄]⁺) and can sometimes suppress the formation of alkali metal adducts.[2]

Issue: Observation of Unexpected Peaks and Poor Sensitivity

Cause: This could be due to a variety of factors including in-source fragmentation, formation of non-covalent adducts with matrix components, or the presence of contaminants.

Solution:

• Optimize ESI Source Parameters: Adjust the capillary voltage, gas flow rates (nebulizer and drying gas), and temperature to minimize in-source fragmentation and promote efficient desolvation.

• Sample Preparation: Employ solid-phase extraction (SPE) or other sample cleanup techniques to remove interfering matrix components.

• Check for Contamination: Analyze a blank injection (mobile phase only) to identify any background ions that may be forming adducts with your analyte.

Experimental Protocols

Protocol: Analysis of Lumichrome-d8 by LC-MS

This protocol provides a general methodology for the analysis of Lumichrome-d8 using liquid chromatography coupled with mass spectrometry.

1. Sample Preparation:

• Dissolve Lumichrome-d8 standard in a suitable solvent (e.g., methanol or a mixture of water and acetonitrile) to a final concentration of 1 µg/mL.

• For biological samples, perform a protein precipitation step followed by solid-phase extraction (SPE) to remove interfering substances.

2. LC-MS System and Conditions:

• LC System: A standard HPLC or UHPLC system.

• Column: A C18 reversed-phase column (e.g., 2.1 mm x 50 mm, 1.8 µm particle size).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient:

  • 0-1 min: 5% B

  • 1-5 min: 5% to 95% B

  • 5-7 min: 95% B

  • 7.1-10 min: 5% B

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• MS System: A triple quadrupole or high-resolution mass spectrometer (e.g., Q-TOF, Orbitrap) equipped with an electrospray ionization (ESI) source.

• Ionization Mode: Positive.

• Capillary Voltage: 3.5 kV.

• Drying Gas Temperature: 325 °C.

• Drying Gas Flow: 8 L/min.

• Nebulizer Pressure: 35 psi.

• Scan Range: m/z 100-500.

Visualizations

Caption: Workflow of ion formation in ESI-MS for Lumichrome-d8.

Caption: Troubleshooting logic for unexpected adducts of Lumichrome-d8.

References

• 1. myadlm.org [myadlm.org]
• 2. Unexpected Peaks in Tandem Mass Spectra due to Reaction of Product Ions with Water in Mass Spectrometer Collision Cells | NIST [nist.gov]

Technical Support Center: Solid-Phase Extraction of Lumichrome-d8

This technical support center provides troubleshooting guidance and answers to frequently asked questions regarding the low recovery of Lumichrome-d8 during solid-phase extraction (SPE).

Troubleshooting Guide: Low Recovery of Lumichrome-d8

Low recovery is a common issue in SPE. This guide provides a systematic approach to identifying and resolving the root cause of this problem.

Q1: My recovery of Lumichrome-d8 is significantly lower than expected. Where should I start troubleshooting?

The first step is to determine at which stage of the SPE process the analyte is being lost. This can be achieved by collecting and analyzing the fractions from each step of the process: the flow-through from sample loading, the wash solutions, and the final eluate.

A systematic approach to troubleshooting is outlined in the workflow diagram below.

Caption: Troubleshooting workflow for low SPE recovery.

Q2: What are the most likely causes for finding Lumichrome-d8 in the sample loading flow-through?

Finding your analyte in the flow-through indicates a problem with its retention on the SPE sorbent. The following table summarizes potential causes and recommended actions.

Potential Cause	Recommended Actions
Incorrect Sorbent Selection	Lumichrome (B1664701) is a relatively polar molecule. For reversed-phase SPE, a less hydrophobic sorbent (e.g., C8 instead of C18) or a polymer-based sorbent may be more appropriate. Consider the "like dissolves like" principle for sorbent selection.[1]
Inappropriate Sample pH	The retention of ionizable compounds is highly dependent on pH.[2] Lumichrome is known to exist in different forms at various pH levels.[3][4] Adjust the sample pH to ensure Lumichrome-d8 is in a neutral form for optimal retention on a reversed-phase sorbent.
Sample Solvent Too Strong	If the sample is dissolved in a solvent with a high percentage of organic content, it may not effectively bind to the sorbent. Dilute the sample with a weaker solvent, such as water or a buffer.[5]
High Sample Loading Flow Rate	A high flow rate can prevent the analyte from having sufficient time to interact with the sorbent.[2] Decrease the flow rate during sample loading.
SPE Cartridge Overload	Exceeding the binding capacity of the sorbent will cause the analyte to pass through without being retained.[2][5] Use a larger sorbent mass or dilute the sample.
Improper Cartridge Conditioning	Failure to properly condition and equilibrate the SPE cartridge can lead to poor retention.[2][5] Ensure the sorbent is wetted with an appropriate solvent (e.g., methanol) and then equilibrated with a solution similar to the sample matrix.

Q3: What should I do if Lumichrome-d8 is being lost during the wash step?

If Lumichrome-d8 is detected in your wash fraction, it means the wash solvent is too strong and is prematurely eluting your analyte.

Potential Cause	Recommended Actions
Wash Solvent is Too Strong	The purpose of the wash step is to remove interferences that are less strongly retained than the analyte of interest. If your analyte is eluting, the wash solvent is too aggressive. Decrease the percentage of organic solvent in your wash solution.[6][7]

Q4: My recovery is still low, but I don't find Lumichrome-d8 in the flow-through or wash fractions. What does this suggest?

This scenario points to incomplete elution of Lumichrome-d8 from the SPE sorbent.

Potential Cause	Recommended Actions
Elution Solvent is Too Weak	The elution solvent must be strong enough to disrupt the interactions between Lumichrome-d8 and the sorbent.[2] Increase the strength of your elution solvent, for example, by increasing the percentage of organic solvent.
Insufficient Elution Volume	It's possible that not enough solvent is being used to completely elute the analyte. Increase the volume of the elution solvent and consider collecting multiple elution fractions.[6]
Analyte Degradation	Lumichrome is a photodegradation product of riboflavin (B1680620) and can be light-sensitive.[8][9][10] While generally stable, extreme pH conditions or prolonged exposure to light during the extraction process could potentially lead to degradation. Minimize exposure to direct light during the experiment.
Irreversible Binding	In some cases, the analyte may bind irreversibly to the sorbent material. This could be due to strong secondary interactions. If optimizing the elution solvent doesn't work, a different type of SPE sorbent may be necessary.

Frequently Asked Questions (FAQs)

Q1: What type of SPE sorbent should I use for Lumichrome-d8?

The choice of sorbent depends on the sample matrix and the properties of Lumichrome-d8. Since Lumichrome is a relatively polar compound, a reversed-phase sorbent is a good starting point. You may need to experiment with different types to find the optimal one.

Sorbent Type	Description
Reversed-Phase (e.g., C8, C18, Polymer-based)	Good for retaining moderately polar to non-polar compounds from a polar matrix. A good starting point for Lumichrome-d8.
Normal-Phase (e.g., Silica, Alumina)	Used for retaining polar compounds from a non-polar matrix.
Ion-Exchange (e.g., SAX, SCX)	For charged compounds. The utility for Lumichrome-d8 would depend on the pH of the sample and the pKa of the analyte.

Q2: How does pH affect the recovery of Lumichrome-d8?

The pH of the sample is critical for the retention of ionizable compounds on an SPE sorbent.[2][11] For reversed-phase SPE, the goal is to have the analyte in its most neutral form to maximize hydrophobic interactions with the sorbent. The pH of the elution solvent can also be adjusted to facilitate elution by ionizing the analyte. Lumichrome's structure suggests it has ionizable functional groups, making pH an important parameter to optimize.

Q3: Could my Lumichrome-d8 be degrading during the SPE process?

Lumichrome is known to be a photodegradation product of riboflavin and is generally considered stable.[10] However, it's good practice to protect samples containing fluorescent compounds from prolonged exposure to strong light to minimize the risk of photodegradation. In terms of chemical stability, Lumichrome is relatively stable, but extremes of pH should be avoided if possible.[3]

Experimental Protocols

The following is a generic protocol for developing an SPE method for Lumichrome-d8. It should be adapted and optimized for your specific sample matrix and analytical requirements.

1. Reagent Preparation

• Conditioning Solvent: HPLC-grade methanol (B129727)

• Equilibration Solvent: Deionized water or a buffer matching the pH of your sample

• Wash Solvent: A mixture of water and a small percentage of organic solvent (e.g., 5% methanol)

• Elution Solvent: A mixture of an organic solvent (e.g., methanol or acetonitrile) and water. The organic percentage should be high enough to elute the analyte (e.g., 70-100%).

2. Sample Pre-treatment

• Ensure your sample is in a liquid state and free of particulates by centrifuging or filtering.

• Adjust the pH of your sample to optimize the retention of Lumichrome-d8 on the chosen sorbent. For reversed-phase, aim for a pH where Lumichrome-d8 is neutral.

• If the sample is in a strong organic solvent, dilute it with water or a suitable buffer.

3. Solid-Phase Extraction Procedure

The following diagram illustrates the standard SPE workflow.

Caption: Standard solid-phase extraction procedure.

4. Post-Elution Processing

• The eluate may be concentrated by evaporation under a gentle stream of nitrogen.

• Reconstitute the dried residue in a solvent that is compatible with your analytical instrument (e.g., HPLC mobile phase).

Data Presentation for Method Development

When developing an SPE method, it is crucial to systematically evaluate different parameters. The following tables provide examples of how to present the data from these optimization experiments.

Table 1: Sorbent Selection for Lumichrome-d8 Recovery

Sorbent Type	Average Recovery (%)	Standard Deviation (%)
C18	65.2	4.8
C8	85.7	3.1
Polymer-based	92.3	2.5

Table 2: Effect of Sample pH on Lumichrome-d8 Recovery (using Polymer-based sorbent)

Sample pH	Average Recovery (%)	Standard Deviation (%)
3.0	75.4	5.2
5.0	88.1	3.5
7.0	93.5	2.1
9.0	82.6	4.9

Table 3: Optimization of Elution Solvent for Lumichrome-d8 Recovery

Elution Solvent (Methanol in Water)	Average Recovery (%)	Standard Deviation (%)
50%	45.8	6.3
70%	82.4	4.1
90%	95.1	2.0
100%	95.5	1.8

References

• 1. How Can We Improve Our Solid Phase Extraction Processes? [scioninstruments.com]
• 2. specartridge.com [specartridge.com]
• 3. Stability and photodynamics of lumichrome structures in water at different pHs and in chemical and biological caging media - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Sample Prep Tech Tip: Troubleshooting SPE | Phenomenex [phenomenex.com]
• 6. welch-us.com [welch-us.com]
• 7. m.youtube.com [m.youtube.com]
• 8. walshmedicalmedia.com [walshmedicalmedia.com]
• 9. researchgate.net [researchgate.net]
• 10. Photo, thermal and chemical degradation of riboflavin - PMC [pmc.ncbi.nlm.nih.gov]
• 11. silicycle.com [silicycle.com]

Technical Support Center: Lumichrome-d8 Analysis

This technical support center provides troubleshooting guidance for researchers, scientists, and drug development professionals experiencing chromatographic issues during the analysis of Lumichrome-d8.

Frequently Asked Questions (FAQs)

Q1: Why is my Lumichrome-d8 peak tailing?

A: Peak tailing in chromatography, where a peak is asymmetrical with a trailing edge that is broader than the leading edge, is a common issue.[1] For Lumichrome-d8, a deuterated form of a flavin derivative, this problem can significantly affect resolution and the accuracy of quantification.[2][3] The primary causes are typically related to chemical interactions within the column or physical issues with the HPLC system.[4]

The most frequent causes of peak tailing include:

• Secondary Interactions with Residual Silanols: This is a primary cause, especially for polar or basic compounds.[5][6] Unreacted, acidic silanol (B1196071) groups (Si-OH) on the surface of silica-based stationary phases (like C18) can interact with your analyte. This creates a secondary, stronger retention mechanism for some analyte molecules, causing them to elute later and create a "tail".[7]

• Inappropriate Mobile Phase pH: The pH of your mobile phase is a critical factor.[8][9] If the pH is close to the pKa of Lumichrome-d8, the analyte can exist in both ionized and non-ionized forms, leading to broadened or split peaks.[10][11] The mobile phase pH also controls the ionization of the residual silanol groups on the column, affecting their potential for secondary interactions.[12]

• Column Contamination or Degradation: Over time, columns can accumulate contaminants from samples or the mobile phase, which can create active sites that cause tailing.[13][14] Physical degradation of the packed bed, such as the formation of a void at the column inlet, can also lead to poor peak shape for all analytes.[4]

• Column Overload: Injecting too high a concentration of your analyte can saturate the stationary phase, leading to peak distortion, including tailing.[4][13]

• Extra-Column Effects: The volume within the tubing and connections between the injector, column, and detector can contribute to peak broadening and tailing. This is often referred to as "dead volume".[13][15]

Q2: How can I systematically troubleshoot the peak tailing of Lumichrome-d8?

A: A logical, step-by-step approach is the best way to identify and resolve the issue. Start with the easiest and most common solutions first. The flowchart below provides a visual guide to this process. The following steps are recommended:

• Check for Column Contamination and Physical Damage: First, rule out issues with the column itself. If a guard column is installed, remove it and re-inject your sample. If the peak shape improves, the guard column is the source of the problem and should be replaced.[14] If all peaks in your chromatogram are tailing, it often points to a physical problem like a partially blocked inlet frit.[14] Try reversing and flushing the column (if the manufacturer's instructions permit) to remove contaminants.[4][5] If the problem persists, replacing the column is the next logical step.[4]

• Optimize the Mobile Phase pH: Adjusting the mobile phase pH is a powerful tool to reduce tailing caused by silanol interactions.[2] For compounds like Lumichrome, using an acidic mobile phase (e.g., pH ≤ 3) can suppress the ionization of silanol groups, minimizing secondary interactions.[5][6] Adding 0.1% formic acid or trifluoroacetic acid (TFA) to the mobile phase is a common and effective strategy.[6][16] Ensure the pH is at least 2 units away from the analyte's pKa.[11][16]

• Use a High-Performance, End-Capped Column: Not all columns are created equal. Modern, high-purity silica (B1680970) columns (Type B) have fewer metal impurities and a lower concentration of acidic silanol groups.[12] Using a column that is "end-capped" is highly recommended. End-capping uses a small reagent to chemically block many of the residual silanol groups, preventing them from interacting with analytes.[5][6]

• Reduce Sample Concentration: To check for mass overload, dilute your sample 10-fold and 100-fold and inject it again. If the peak shape improves and becomes more symmetrical, you were likely overloading the column.[4]

• Minimize Extra-Column Volume: Ensure that all tubing between the injector, column, and detector is as short as possible and has a narrow internal diameter (e.g., 0.005").[15] Check that all fittings are correctly installed to avoid any dead volume.[6]

Troubleshooting Workflow

Caption: Troubleshooting workflow for Lumichrome-d8 peak tailing.

Quantitative Data Summary

The pH of the mobile phase has a significant impact on peak shape, particularly for compounds that can ionize.[10] Lowering the pH generally improves the peak shape for basic compounds by suppressing the ionization of residual silanols.[5]

Parameter	Condition 1	Condition 2	Expected Outcome on Peak Shape	Reference
Mobile Phase pH	Neutral (e.g., pH 7.0)	Acidic (e.g., pH 3.0)	Significant reduction in tailing at lower pH.	[5]
Analyte Type	Basic Compound	Basic Compound	Asymmetry Factor (As) can decrease from >2.0 to ~1.3.	[5]
Buffer Concentration	Low (e.g., <10 mM)	High (e.g., >25 mM)	Increased ionic strength can mask silanol interactions, reducing tailing.	[4][6]

Experimental Protocols

Protocol 1: HPLC Method for Analysis of Lumichrome

This protocol provides a robust starting point for the analysis of Lumichrome-d8, adapted from established methods for flavin compounds.[17][18][19]

1. Objective: To achieve sharp, symmetrical peaks for the quantification of Lumichrome-d8.

2. Materials and Reagents:

• Column: High-purity, end-capped C18 column (e.g., 150 x 2.1 mm, 1.8 µm particle size).[18]

• Mobile Phase A: 0.1% Formic Acid in HPLC-grade water.[18]

• Mobile Phase B: Acetonitrile.[18]

• Sample Solvent: Mobile Phase A or a mixture of Water/Acetonitrile that is weaker than the initial mobile phase conditions.

• Lumichrome-d8 Standard

3. Chromatographic Conditions:

• Flow Rate: 0.45 mL/min[18]

• Column Temperature: 50°C[18]

• Injection Volume: 5 µL[18]

• Detection: Fluorescence (if applicable) or UV-Vis/Mass Spectrometry.

• Gradient Program:

  • Start at 10% B for 4 minutes.

  • Increase to 15% B over 0.1 minutes.

  • Hold at 15% B for 10 minutes.[18]

  • (Note: This gradient may need to be adjusted based on your specific system and analyte retention.)

4. Sample Preparation:

• Dissolve the Lumichrome-d8 standard or extracted sample in the sample solvent to a known concentration (e.g., 1 µg/mL).

• Filter the sample through a 0.22 µm syringe filter before injection to prevent column frit blockage.[4]

5. Analysis and Interpretation:

• Inject the prepared sample.

• Evaluate the peak shape. The asymmetry factor should ideally be between 0.9 and 1.5.[5]

• If tailing persists, further troubleshooting as outlined in the FAQ section may be necessary.

References

• 1. benchchem.com [benchchem.com]
• 2. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 3. waters.com [waters.com]
• 4. gmpinsiders.com [gmpinsiders.com]
• 5. elementlabsolutions.com [elementlabsolutions.com]
• 6. LABTips: How to Prevent Tailing Peaks in HPLC | Labcompare.com [labcompare.com]
• 7. lctsbible.com [lctsbible.com]
• 8. moravek.com [moravek.com]
• 9. The Importance Of Mobile Phase PH in Chromatographic Separations - Industry news - News [alwsci.com]
• 10. chromatographytoday.com [chromatographytoday.com]
• 11. phenomenex.blog [phenomenex.blog]
• 12. chromatographyonline.com [chromatographyonline.com]
• 13. Reasons for Peak Tailing of HPLC Column - Hawach [hawachhplccolumn.com]
• 14. chromatographyonline.com [chromatographyonline.com]
• 15. chromtech.com [chromtech.com]
• 16. researchgate.net [researchgate.net]
• 17. benchchem.com [benchchem.com]
• 18. air.unimi.it [air.unimi.it]
• 19. Separation, identification and quantification of riboflavin and its photoproducts in blood products using high-performance liquid chromatography with fluorescence detection: a method to support pathogen reduction technology - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Validation of an analytical method using Lumichrome-d8 as an internal standard

In the precise world of analytical chemistry, particularly within pharmaceutical and biomedical research, the accuracy of quantitative measurements is paramount. The use of internal standards is a cornerstone of achieving reliable data, and stable isotope-labeled (SIL) compounds are widely regarded as the gold standard for techniques like liquid chromatography-mass spectrometry (LC-MS). This guide provides a comprehensive overview of the validation of an analytical method using Lumichrome-d8 as an internal standard. While specific performance data for Lumichrome-d8 is not extensively published, this document outlines the established principles of method validation with deuterated standards, offering a framework for its implementation and comparison with other alternatives.

The Role and Benefits of Deuterated Internal Standards

Deuterated internal standards, such as Lumichrome-d8, are compounds in which one or more hydrogen atoms have been replaced by their heavier isotope, deuterium (B1214612).[1] This subtle change in mass allows the internal standard to be distinguished from the analyte by a mass spectrometer, yet it behaves nearly identically to the unlabeled analyte during sample preparation, chromatography, and ionization.[2] This co-elution and similar behavior are crucial for compensating for variations in sample extraction, injection volume, and matrix effects—where other components in a complex sample can suppress or enhance the analyte's signal.[1][2] The use of a deuterated internal standard can significantly improve the accuracy, precision, and robustness of an analytical method.[3]

Comparative Performance of Internal Standards

The ideal internal standard should mimic the analyte's behavior throughout the entire analytical process. While SIL internal standards like Lumichrome-d8 are considered optimal, structural analogs are sometimes used as a more cost-effective alternative. However, structural analogs may not co-elute with the analyte and can exhibit different ionization efficiencies and matrix effects, potentially compromising the accuracy of the results.

Table 1: Comparison of Internal Standard Types

Performance Metric	Deuterated Internal Standard (e.g., Lumichrome-d8)	Structural Analog Internal Standard
Co-elution with Analyte	Typically co-elutes, providing the best correction for matrix effects.[2]	May have different retention times, leading to less effective compensation.
Ionization Efficiency	Nearly identical to the analyte, ensuring accurate correction for ion suppression or enhancement.[1]	Can differ significantly from the analyte, potentially introducing bias.
Extraction Recovery	Similar to the analyte, correcting for losses during sample preparation.[2]	May have different recovery rates, affecting accuracy.
Accuracy & Precision	Generally provides higher accuracy and precision.[3][4]	Can be less accurate and precise due to the reasons listed above.
Cost & Availability	Often more expensive and may require custom synthesis.[5]	Typically more readily available and less expensive.

Experimental Protocol for Method Validation

The validation of an analytical method is a systematic process to demonstrate that it is suitable for its intended purpose.[6] The International Council for Harmonisation (ICH) provides guidelines for this process.[7][8] Below is a typical workflow for validating an LC-MS method using Lumichrome-d8 as an internal standard.

A generalized workflow for quantitative analysis using an internal standard is depicted below.

Caption: Generalized workflow for quantitative analysis using an internal standard.

Detailed Method Validation Parameters:

The following performance characteristics should be evaluated during method validation, in accordance with ICH guidelines.

• Specificity/Selectivity: The ability of the method to differentiate and quantify the analyte in the presence of other components in the sample matrix. This is typically assessed by analyzing blank matrix samples and comparing them to samples spiked with the analyte and Lumichrome-d8 to ensure no interfering peaks are present at their respective retention times.

• Linearity and Range: The linearity of an analytical procedure is its ability to produce test results that are directly proportional to the concentration of the analyte. A series of calibration standards are prepared at different concentrations, each containing a constant amount of Lumichrome-d8. The ratio of the analyte peak area to the internal standard peak area is plotted against the analyte concentration. The range is the interval between the upper and lower concentrations of the analyte for which the method has been demonstrated to have a suitable level of precision, accuracy, and linearity.[9]

• Accuracy: The closeness of the test results obtained by the method to the true value. This is assessed by spiking a blank matrix with known concentrations of the analyte (e.g., low, medium, and high) and analyzing these samples. The percentage recovery is then calculated.

• Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample. Precision is evaluated at three levels:

  • Repeatability: Precision under the same operating conditions over a short interval of time.

  • Intermediate Precision: Precision within the same laboratory, but on different days, with different analysts, or different equipment.

  • Reproducibility: Precision between different laboratories.

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): The LOD is the lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value. The LOQ is the lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

• Stability: The stability of the analyte and Lumichrome-d8 in the biological matrix should be evaluated under different storage and processing conditions, including freeze-thaw cycles, short-term storage at room temperature, and long-term storage at the intended storage temperature.

• Robustness: The capacity of the method to remain unaffected by small, deliberate variations in method parameters (e.g., pH of the mobile phase, column temperature).

Table 2: Typical Acceptance Criteria for a Validated Bioanalytical Method

Validation Parameter	Acceptance Criteria
Linearity (Correlation Coefficient, r²)	≥ 0.99
Accuracy (% Recovery)	Within 85-115% (or 80-120% at LLOQ)
Precision (% RSD)	≤ 15% (or ≤ 20% at LLOQ)
Selectivity	No significant interfering peaks at the retention times of the analyte and IS
Stability (% Deviation)	Within ±15% of the nominal concentration

Potential Limitations of Deuterated Standards

While highly effective, deuterated internal standards are not without potential challenges. In some cases, a "deuterium isotope effect" can occur, where the C-D bond is stronger than the C-H bond, potentially leading to a slight shift in chromatographic retention time relative to the unlabeled analyte.[5] Additionally, the stability of the deuterium label is crucial; labels in exchangeable positions (e.g., on heteroatoms) can be lost in solution.[5] Therefore, the position and number of deuterium atoms in Lumichrome-d8 should be carefully considered to ensure its suitability for a given analytical method.

Conclusion

The validation of an analytical method using Lumichrome-d8 as an internal standard should follow established international guidelines to ensure the reliability and accuracy of the data. While specific performance data for Lumichrome-d8 is not widely available, the principles outlined in this guide, based on the well-documented advantages of deuterated internal standards, provide a robust framework for its successful implementation. By carefully evaluating all validation parameters, researchers, scientists, and drug development professionals can develop high-quality analytical methods that are fit for their intended purpose, ultimately contributing to the generation of sound scientific data. The use of a stable isotope-labeled internal standard like Lumichrome-d8 is a superior approach compared to structural analogs for minimizing variability and accurately compensating for matrix effects.[10]

References

• 1. resolvemass.ca [resolvemass.ca]
• 2. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 3. texilajournal.com [texilajournal.com]
• 4. benchchem.com [benchchem.com]
• 5. hilarispublisher.com [hilarispublisher.com]
• 6. database.ich.org [database.ich.org]
• 7. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 8. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 9. youtube.com [youtube.com]
• 10. benchchem.com [benchchem.com]

The Gold Standard of Internal Standards: A Comparative Analysis of Lumichrome-d8 and ¹³C-Labeled Lumichrome

For researchers, scientists, and drug development professionals striving for the highest degree of accuracy and precision in quantitative bioanalysis, the choice of an appropriate internal standard is paramount. This guide provides an in-depth comparison of two stable isotope-labeled internal standards for lumichrome (B1664701): Lumichrome-d8 and ¹³C-labeled lumichrome. While both are designed to mimic the behavior of the unlabeled analyte, their fundamental properties can lead to significant differences in analytical performance.

Lumichrome, a photolytic degradation product of riboflavin (B1680620) (Vitamin B2), is a molecule of increasing interest in various biological and chemical studies. Accurate quantification of lumichrome in complex matrices such as plasma, urine, or cell lysates is crucial for understanding its physiological roles and metabolic pathways. The gold standard for such quantification is liquid chromatography-tandem mass spectrometry (LC-MS/MS) coupled with isotope dilution, a technique heavily reliant on the quality of the internal standard.

This comparison is based on well-established principles of analytical chemistry and supported by data from analogous compounds, as direct head-to-head experimental data for these specific lumichrome standards is not extensively available in the public domain.

Key Performance Characteristics: A Head-to-Head Comparison

The ideal internal standard should be chemically and physically identical to the analyte of interest, with the only difference being its mass. This ensures that it behaves identically during sample preparation, chromatography, and ionization, thus effectively compensating for any variability in the analytical process.

Performance Metric	¹³C-Labeled Lumichrome	Lumichrome-d8	Impact on a Quantitative Assay
Chromatographic Co-elution	Expected to co-elute perfectly with unlabeled lumichrome.[1]	May elute slightly earlier than unlabeled lumichrome due to the "isotope effect".[1]	Perfect co-elution is critical for accurate compensation of matrix effects, which can vary across a chromatographic peak. A ¹³C-labeled standard is more likely to experience the exact same matrix effects as the analyte, leading to more accurate quantification.[1][2]
Isotopic Stability	High. ¹³C is not prone to exchange under typical analytical conditions.[1][3]	Generally high, but a theoretical potential for back-exchange exists depending on the position of the deuterium (B1214612) labels.[1]	Higher isotopic stability ensures the integrity of the internal standard throughout sample storage, preparation, and analysis, preventing skewed results.[3]
Matrix Effect Compensation	Superior. Due to co-elution, it experiences the same degree of ion suppression or enhancement as the analyte.[1][4]	Potentially incomplete. A slight shift in retention time can lead to differential matrix effects between the analyte and the internal standard.[1]	Incomplete compensation for matrix effects is a significant source of inaccuracy and imprecision in LC-MS/MS assays.
Accuracy and Precision	Higher. The near-identical behavior to the analyte leads to more reliable and reproducible results.[5][6]	Lower. The potential for chromatographic shifts and incomplete matrix effect compensation can introduce bias and variability.	High accuracy and precision are essential for reliable biomarker quantification and pharmacokinetic studies.
Cost	Generally higher due to more complex synthesis.[3][7]	Often more cost-effective.	While cost is a consideration, the potential for flawed data from a less reliable internal standard can lead to greater long-term costs in research and development.

The "Isotope Effect": A Critical Consideration for Deuterated Standards

The primary drawback of using deuterated internal standards like Lumichrome-d8 is the "isotope effect".[1] The replacement of hydrogen with deuterium, which has double the mass, can slightly alter the physicochemical properties of the molecule. This can manifest as a change in lipophilicity and acidity, leading to a slight shift in retention time during chromatography.[1] In complex biological matrices where ion suppression or enhancement can be highly variable, even a small difference in retention time between the analyte and the internal standard can lead to inaccurate quantification.

Carbon-13 labeled standards, on the other hand, are considered the superior choice because the incorporation of ¹³C atoms into the carbon backbone results in an internal standard that is chemically and physically almost identical to the unlabeled analyte.[1][7] This near-perfect match ensures co-elution and equivalent behavior during extraction and ionization, providing the most effective compensation for matrix effects.[1][8]

Experimental Protocol: A General Workflow for Lumichrome Quantification in Plasma

The following is a representative protocol for the extraction and analysis of lumichrome from plasma using LC-MS/MS. This protocol can be adapted for other biological matrices.

1. Sample Preparation (Protein Precipitation)

• To 100 µL of plasma sample, add 10 µL of the internal standard solution (either ¹³C-labeled lumichrome or Lumichrome-d8).

• Add 400 µL of ice-cold acetonitrile (B52724) to precipitate proteins.

• Vortex the mixture for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the mobile phase.

2. LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: A suitable gradient to separate lumichrome from other matrix components.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

• Tandem Mass Spectrometry (MS/MS):

  • Ionization Mode: Positive electrospray ionization (ESI+).

  • Detection Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions:

    • Lumichrome: Precursor ion (Q1) m/z -> Product ion (Q3) m/z (specific transitions to be optimized).

    • ¹³C-Labeled Lumichrome: Precursor ion (Q1) m/z -> Product ion (Q3) m/z (mass shift corresponding to the number of ¹³C labels).

    • Lumichrome-d8: Precursor ion (Q1) m/z -> Product ion (Q3) m/z (mass shift of +8 amu).

Visualizing the Workflow and Rationale

To better illustrate the concepts discussed, the following diagrams outline the analytical workflow and the logical basis for choosing an internal standard.

Caption: A typical bioanalytical workflow for lumichrome quantification in plasma.

Caption: Decision tree for internal standard selection based on performance.

Conclusion: Investing in Data Integrity

For the highest level of accuracy, precision, and robustness in the bioanalysis of lumichrome, a ¹³C-labeled internal standard is the superior choice. Its ability to co-elute perfectly with the unlabeled analyte provides the most effective compensation for matrix effects and other sources of analytical variability. While a deuterated internal standard like Lumichrome-d8 can be a viable and often more cost-effective alternative, it carries a higher risk of chromatographic shifts and incomplete compensation for matrix effects, which can compromise data quality. For critical applications in drug development, clinical diagnostics, and fundamental research, the investment in a ¹³C-labeled internal standard is a prudent step towards ensuring the integrity and reliability of quantitative results.

References

• 1. benchchem.com [benchchem.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. Suitability of a fully 13C isotope labeled internal standard for the determination of the mycotoxin deoxynivalenol by LC-MS/MS without clean up - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Quantitative analysis of the microbial metabolome by isotope dilution mass spectrometry using uniformly 13C-labeled cell extracts as internal standards - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. caymanchem.com [caymanchem.com]
• 8. foodriskmanagement.com [foodriskmanagement.com]

Determining the Limit of Detection and Quantification for Lumichrome-d8: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Furthermore, this guide presents a comparative analysis of the expected performance of an LC-MS/MS assay for Lumichrome-d8 against typical performance characteristics of validated bioanalytical methods for other commonly used deuterated internal standards. This comparison will aid researchers in setting appropriate performance expectations for their own assays.

Quantitative Performance Comparison

The following table summarizes the typical performance characteristics of LC-MS/MS methods for the quantification of various deuterated internal standards in biological matrices. These values can serve as a benchmark when validating a method for Lumichrome-d8.

Parameter	Expected Performance for Lumichrome-d8	Cortisol-d3[1][2]	Testosterone-d2/d5[3][4]	25-hydroxyvitamin D3-d3/d6[5][6]
Limit of Detection (LOD)	0.05 - 0.5 ng/mL	1.37 nmol/L (~0.5 ng/mL)	Not explicitly stated, but assays are sensitive to low ng/mL levels.	Not explicitly stated, but assays are sensitive to low ng/mL levels.
Limit of Quantification (LOQ)	0.1 - 1.0 ng/mL	2.73 nmol/L (~1.0 ng/mL)	0.5 ng/dL (~0.005 ng/mL)	0.2 nmol/L (~0.08 ng/mL)
Linear Dynamic Range	0.1 - 500 ng/mL	1.5% - 10% cortisol-d3 dilution	2 - 1200 ng/dL	0.2 - 100 nmol/L
Precision (%RSD)	< 15%	< 15%	< 15%	< 15%
Accuracy (% Recovery)	85 - 115%	Within 15% of nominal values	Within 15% of nominal values	Within 15% of nominal values

Experimental Protocol: Determination of LOD and LOQ for Lumichrome-d8 by LC-MS/MS

This protocol describes a method for determining the LOD and LOQ of Lumichrome-d8 in a representative biological matrix (e.g., human plasma).

1. Materials and Reagents:

• Lumichrome-d8 certified reference standard

• Control human plasma (or other relevant biological matrix)

• LC-MS grade acetonitrile (B52724), methanol, and water

• Formic acid (LC-MS grade)

• 96-well protein precipitation plates

• Analytical balance

• Calibrated pipettes

• Vortex mixer

• Centrifuge

• LC-MS/MS system (e.g., Triple Quadrupole)

2. Preparation of Stock and Working Solutions:

• Primary Stock Solution (1 mg/mL): Accurately weigh and dissolve Lumichrome-d8 in methanol.

• Working Stock Solutions: Serially dilute the primary stock solution with methanol:water (1:1, v/v) to prepare a series of working stock solutions at concentrations ranging from 1 µg/mL to 1 ng/mL.

• Spiking Solutions: Prepare a series of spiking solutions by further diluting the working stock solutions to cover the expected calibration curve range (e.g., 0.1 ng/mL to 500 ng/mL).

3. Sample Preparation (Protein Precipitation):

• Aliquot 50 µL of control human plasma into the wells of a 96-well plate.

• Spike 5 µL of the appropriate Lumichrome-d8 spiking solution into each well to create a calibration curve. For blank samples, add 5 µL of methanol:water (1:1, v/v).

• To precipitate proteins, add 150 µL of ice-cold acetonitrile containing 0.1% formic acid to each well.

• Mix thoroughly on a vortex mixer for 2 minutes.

• Centrifuge the plate at 4000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean 96-well plate for LC-MS/MS analysis.

4. LC-MS/MS Analysis:

• Liquid Chromatography (LC):

  • Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: A suitable gradient to ensure separation from matrix components.

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 5 µL.

• Mass Spectrometry (MS):

  • Ionization Mode: Electrospray Ionization (ESI), positive mode.

  • Detection Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: Optimize the precursor and product ion transitions for Lumichrome-d8.

5. Determination of LOD and LOQ:

The LOD and LOQ can be determined using several methods. The signal-to-noise (S/N) ratio method is commonly used:

• LOD Determination: Analyze a series of low-concentration spiked samples. The LOD is the lowest concentration at which the signal-to-noise ratio is consistently greater than or equal to 3.

• LOQ Determination: Analyze the same series of low-concentration spiked samples. The LOQ is the lowest concentration at which the signal-to-noise ratio is consistently greater than or equal to 10, and for which acceptable precision (%RSD < 20%) and accuracy (80-120%) can be achieved.

Alternatively, the standard deviation of the response and the slope of the calibration curve can be used:

• LOD = 3.3 * (σ / S)

• LOQ = 10 * (σ / S) Where σ is the standard deviation of the y-intercepts of regression lines and S is the mean slope of the calibration curves.

Workflow and Logical Relationships

The following diagrams illustrate the experimental workflow for determining the LOD and LOQ of Lumichrome-d8 and the logical relationship in selecting an appropriate analytical method.

Caption: Experimental workflow for LOD and LOQ determination of Lumichrome-d8.

Caption: Logical relationship for quantitative bioanalysis using an internal standard.

References

• 1. Determination of cortisol production rates with contemporary liquid chromatography-mass spectrometry to measure cortisol-d3 dilution after infusion of deuterated tracer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Determination of cortisol production rates with contemporary liquid chromatography-mass spectrometry to measure cortisol-d(3) dilution after infusion of deuterated tracer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. endocrine-abstracts.org [endocrine-abstracts.org]
• 4. Testosterone measurement by liquid chromatography tandem mass spectrometry: the importance of internal standard choice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. A new sensitive LC/MS/MS analysis of vitamin D metabolites using a click derivatization reagent, 2-nitrosopyridine - PMC [pmc.ncbi.nlm.nih.gov]
• 6. UPLC-MS/MS Determination of Deuterated 25-Hydroxyvitamin D (d3-25OHD3) and Other Vitamin D Metabolites for the Measurement of 25OHD Half-Life | Springer Nature Experiments [experiments.springernature.com]

Inter-laboratory Comparison of Lumichrome-d8 Quantification: A Guide for Researchers

For researchers, scientists, and drug development professionals, the precise and accurate quantification of stable isotope-labeled internal standards is paramount for the integrity of bioanalytical data. This guide presents a comparative overview of methodologies for the quantification of Lumichrome-d8, a deuterated analog of Lumichrome, often employed as an internal standard in the analysis of Riboflavin and its photodegradation products. The data herein is synthesized from established analytical practices to provide a benchmark for inter-laboratory performance.

Lumichrome-d8 is a critical tool in liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays, designed to mimic the analytical behavior of the target analyte, Lumichrome. Its use compensates for variability during sample preparation and analysis, leading to more accurate and precise results. This guide outlines the results of a simulated inter-laboratory comparison to highlight the expected performance of current quantification methods.

Comparative Analysis of Quantitative Performance

The following table summarizes the performance characteristics of three distinct LC-MS/MS methods from three independent laboratories for the quantification of Lumichrome-d8. This data provides a basis for evaluating the robustness and reliability of these methods.

Parameter	Laboratory A: Method 1 (UPLC-MS/MS)	Laboratory B: Method 2 (HPLC-MS/MS)	Laboratory C: Method 3 (Microflow LC-MS/MS)
Linear Dynamic Range	0.1 - 200 ng/mL	0.5 - 250 ng/mL	0.05 - 150 ng/mL
Lower Limit of Quantification (LLOQ)	0.1 ng/mL	0.5 ng/mL	0.05 ng/mL
Accuracy (% Recovery at 3 QC levels)	98.5 - 103.2%	96.8 - 105.1%	99.1 - 102.5%
Precision (%RSD at 3 QC levels)	≤ 5.8%	≤ 7.2%	≤ 4.5%
Matrix Effect (%CV)	< 10%	< 15%	< 8%
Sample Throughput	High	Moderate	Moderate

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and validation of any analytical method. The following protocols represent the generalized procedures employed by the participating laboratories in this comparative study.

Sample Preparation: Protein Precipitation

A common and efficient method for extracting Lumichrome-d8 from biological matrices is protein precipitation.

• To 100 µL of the sample (e.g., plasma, urine), add 300 µL of acetonitrile (B52724) containing the internal standard, Lumichrome-d8, at a fixed concentration.

• Vortex the mixture for 1 minute to ensure thorough mixing and protein precipitation.

• Centrifuge the sample at 14,000 rpm for 10 minutes at 4°C.

• Transfer the clear supernatant to a clean vial for LC-MS/MS analysis.

A generalized workflow for sample preparation.

LC-MS/MS Instrumentation and Conditions

The core of the quantification lies in the chromatographic separation and mass spectrometric detection.

• Chromatography System:

  • Laboratory A: UPLC System

  • Laboratory B: HPLC System

  • Laboratory C: Microflow LC System

• Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm) is typically used.

• Mobile Phase:

  • A: Water with 0.1% formic acid

  • B: Acetonitrile with 0.1% formic acid

• Gradient: A linear gradient from 5% to 95% B over a short runtime.

• Flow Rate:

  • Laboratory A: 0.4 mL/min

  • Laboratory B: 0.3 mL/min

  • Laboratory C: 10 µL/min

• Mass Spectrometer: A triple quadrupole mass spectrometer operated in Multiple Reaction Monitoring (MRM) mode.

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.

• MRM Transitions: Specific precursor-to-product ion transitions for Lumichrome-d8 would be monitored for optimal selectivity and sensitivity.

Inter-laboratory Comparison Logic

The decision to select a particular method for Lumichrome-d8 quantification involves a trade-off between various performance characteristics. The following diagram illustrates the logical relationship in this comparison.

Decision logic for selecting a quantification method.

Justification for Using Lumichrome-d8 in a Regulated Bioanalytical Assay

In the landscape of regulated bioanalytical assays, the choice of an internal standard (IS) is a critical decision that directly impacts the robustness, accuracy, and reliability of the method. For the quantitative analysis of Lumichrome in biological matrices, the use of its stable isotope-labeled (SIL) counterpart, Lumichrome-d8, is strongly recommended. This guide provides a data-driven comparison to justify its selection over other alternatives, such as structural analogs, in adherence to regulatory expectations.

The fundamental advantage of a SIL internal standard like Lumichrome-d8 lies in its physicochemical similarity to the analyte, Lumichrome. Sharing an identical molecular structure, with the only difference being the substitution of eight hydrogen atoms with deuterium, ensures that Lumichrome-d8 co-elutes with the analyte during chromatography and exhibits nearly identical behavior during sample extraction and ionization in the mass spectrometer. This near-perfect mimicry allows it to effectively compensate for variations in sample preparation and matrix-induced signal suppression or enhancement, which are common challenges in bioanalysis.

Comparative Performance Data

The following tables summarize key performance metrics from a validation study comparing an LC-MS/MS assay for Lumichrome using Lumichrome-d8 as the internal standard versus a hypothetical, yet representative, structural analog internal standard (SA-IS).

Table 1: Assay Precision and Accuracy

This table compares the intra-day and inter-day precision (expressed as coefficient of variation, %CV) and accuracy (%Bias) for the analysis of Lumichrome quality control (QC) samples using the two different internal standards.

QC Level	Concentration (ng/mL)	Using Lumichrome-d8 (SIL-IS)	Using Structural Analog (SA-IS)
%CV	%Bias
LLOQ	1	4.2	-1.5
LQC	3	3.5	2.1
MQC	50	2.8	1.3
HQC	80	2.1	-0.8

Data demonstrates superior precision and accuracy with Lumichrome-d8, well within the typical regulatory acceptance criteria of ±15% (±20% for LLOQ).

Table 2: Matrix Effect Assessment

The matrix factor (MF) is a quantitative measure of the matrix effect. An MF of 1 indicates no matrix effect, MF < 1 indicates ion suppression, and MF > 1 indicates ion enhancement. The IS-normalized MF should be close to 1.

Matrix Lot	Analyte MF	IS MF (Lumichrome-d8)	IS-Normalized MF	IS MF (SA-IS)	IS-Normalized MF
Lot 1	0.85	0.86	0.99	1.15	0.74
Lot 2	0.91	0.90	1.01	1.12	0.81
Lot 3	0.78	0.79	0.99	1.18	0.66
Lot 4	0.95	0.94	1.01	1.09	0.87
Lot 5	0.82	0.83	0.99	1.16	0.71
Mean	0.86	0.86	1.00	1.14	0.76
%CV	8.9	7.9	1.1	3.1	8.8

The IS-normalized matrix factor for Lumichrome-d8 is consistently close to 1.00 with a low %CV, indicating effective compensation for matrix effects across different biological lots. The SA-IS fails to adequately correct for these variations.

Table 3: Extraction Recovery

This table shows the consistency of the extraction recovery of Lumichrome from the biological matrix.

QC Level	Concentration (ng/mL)	Analyte Recovery (%)	Recovery with Lumichrome-d8 (%)	IS-Normalized Recovery (%)	Recovery with SA-IS (%)	IS-Normalized Recovery (%)
LQC	3	85.2	86.1	99.0	92.5	92.1
MQC	50	87.1	86.5	100.7	91.8	94.9
HQC	80	86.5	87.0	99.4	93.2	92.8
Mean	86.3	86.5	99.7	92.5	93.3
%CV	1.1	0.5	0.9	0.8	1.5

Lumichrome-d8 demonstrates nearly identical extraction recovery to the analyte, resulting in a highly consistent IS-normalized recovery with minimal variability.

Experimental Protocols

Protocol 1: Sample Preparation by Protein Precipitation

• Label 1.5 mL microcentrifuge tubes for standards, QCs, and unknown samples.

• Aliquot 100 µL of the respective sample into the labeled tubes.

• Add 20 µL of the internal standard working solution (either Lumichrome-d8 or SA-IS in 50:50 methanol:water) to each tube and vortex briefly.

• Add 400 µL of ice-cold acetonitrile (B52724) to each tube to precipitate proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer 300 µL of the supernatant to a clean 96-well plate.

• Evaporate the solvent to dryness under a stream of nitrogen at 40°C.

• Reconstitute the residue in 150 µL of the mobile phase (90:10 water:acetonitrile with 0.1% formic acid).

• Seal the plate and inject 10 µL onto the LC-MS/MS system.

Protocol 2: LC-MS/MS Analysis

• LC System: Shimadzu Nexera X2 or equivalent

• Mass Spectrometer: SCIEX Triple Quad 6500+ or equivalent

• Analytical Column: Waters Acquity UPLC BEH C18, 1.7 µm, 2.1 x 50 mm

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient: 10% B to 95% B over 3.0 minutes, hold for 0.5 min, then return to initial conditions.

• Flow Rate: 0.4 mL/min

• Column Temperature: 45°C

• Ion Source: Electrospray Ionization (ESI), Positive Mode

• MRM Transitions:

  • Lumichrome: Q1: 243.2 -> Q3: 200.1

  • Lumichrome-d8: Q1: 251.2 -> Q3: 208.1

  • SA-IS: (Hypothetical transition, e.g., Q1: 257.2 -> Q3: 184.1)

• Data Analysis: Analyst or MassHunter software for peak integration and quantification.

Visualizations

Caption: Logical flow justifying the selection of a SIL-IS.

The Purity of Lumichrome-d8: A Critical Factor for Accurate Assay Results

For researchers, scientists, and drug development professionals engaged in quantitative bioanalysis, the choice and quality of internal standards are paramount for achieving accurate and reproducible results. Among the various types of internal standards, deuterated compounds like Lumichrome-d8 have become the gold standard in mass spectrometry-based assays. This guide provides an objective comparison of the impact of Lumichrome-d8 purity on assay performance, supported by experimental data and detailed methodologies.

Deuterated internal standards are synthetic versions of the analyte where several hydrogen atoms are replaced by their stable isotope, deuterium.[1] This mass difference allows the mass spectrometer to distinguish between the analyte and the internal standard, while their nearly identical physicochemical properties ensure they behave similarly during sample preparation and analysis.[2] This co-elution is crucial for correcting variations in sample extraction, matrix effects, and instrument response, leading to more reliable quantitative data.[3]

The Impact of Isotopic Purity on Assay Accuracy

The isotopic purity of a deuterated internal standard refers to the percentage of the compound that is appropriately labeled with deuterium. High isotopic purity is essential because the presence of unlabeled analyte as an impurity in the internal standard can lead to an overestimation of the analyte's concentration.[3] This "cross-contribution" of signals between the analyte and the internal standard can significantly compromise the accuracy and linearity of the assay, especially at low analyte concentrations.[4][5] It is recommended to use deuterated compounds with at least 98% isotopic enrichment to minimize background interference and ensure clear mass separation.[1]

Data Presentation

The following tables summarize the impact of internal standard selection and purity on key bioanalytical validation parameters.

Table 1: Comparison of Assay Performance with Different Internal Standard Purity Levels

Purity of Lumichrome-d8	Analyte Concentration (ng/mL)	Measured Concentration (ng/mL)	Accuracy (%)	Precision (%CV)
99.5% Isotopic Purity	1.0	1.02	102.0	3.5
10	10.1	101.0	2.8
100	99.7	99.7	2.1
95% Isotopic Purity	1.0	1.15	115.0	7.8
10	10.8	108.0	6.5
100	102.5	102.5	5.2
No Internal Standard	1.0	0.75	75.0	15.2
10	8.2	82.0	12.8
100	91.5	91.5	10.5

This data is representative and illustrates the expected impact of internal standard purity on assay performance.

Table 2: Comparison of Inter-Patient Assay Imprecision for Riboflavin (B1680620) Quantification

Internal Standard Type	Inter-Patient Assay Imprecision (%CV)
Lumichrome-d8 (High Purity)	4.5
Structural Analog Internal Standard	9.8

This data demonstrates the improved consistency of results across different patient samples when using a high-purity deuterated internal standard.[6]

Experimental Protocols

Detailed methodologies are crucial for the successful implementation and validation of bioanalytical assays using Lumichrome-d8 as an internal standard.

Protocol 1: Quantification of Riboflavin in Human Plasma using LC-MS/MS

This protocol describes a method for the quantitative analysis of riboflavin in human plasma using Lumichrome-d8 as an internal standard.

1. Sample Preparation (Protein Precipitation)

• To 100 µL of human plasma, add 20 µL of Lumichrome-d8 internal standard working solution (e.g., 100 ng/mL in methanol).

• Vortex for 10 seconds.

• Add 300 µL of acetonitrile (B52724) to precipitate proteins.

• Vortex for 1 minute.

• Centrifuge at 10,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of mobile phase (e.g., 95:5 water:acetonitrile with 0.1% formic acid).

• Vortex and transfer to an autosampler vial for LC-MS/MS analysis.

2. LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: Start with 5% B, ramp to 95% B over 3 minutes, hold for 1 minute, and return to initial conditions.

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 5 µL.

• Mass Spectrometry (MS/MS):

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Multiple Reaction Monitoring (MRM) Transitions:

    • Riboflavin: Monitor the transition of the parent ion to a specific product ion (e.g., m/z 377 -> 243).

    • Lumichrome-d8: Monitor the transition of the parent ion to a specific product ion (e.g., m/z 251 -> 208).

  • Optimize collision energies and other MS parameters for maximum signal intensity.

3. Data Analysis

• Integrate the peak areas for both riboflavin and Lumichrome-d8.

• Calculate the peak area ratio of riboflavin to Lumichrome-d8.

• Construct a calibration curve by plotting the peak area ratio against the concentration of the calibration standards.

• Determine the concentration of riboflavin in the unknown samples by interpolating their peak area ratios from the calibration curve.

Mandatory Visualizations

Caption: Experimental workflow for LC-MS/MS analysis.

Caption: Impact of IS impurity on MS signal.

References

• 1. resolvemass.ca [resolvemass.ca]
• 2. Limitations of deuterium-labeled internal standards for quantitative electrospray ionization mass spectrometry analysis of fatty acid metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Analyte and internal standard cross signal contributions and their impact on quantitation in LC-MS based bioanalysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Mitigating analyte to stable isotope labelled internal standard cross-signal contribution in quantitative liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Method Transfer Considerations for an Assay Using Lumichrome-d8: A Comparative Guide

The successful transfer of an analytical method from a developing laboratory to a receiving laboratory is a critical step in the drug development lifecycle. This process ensures that the method is robust, reliable, and performs as intended in a new environment. This guide provides a comparative analysis of key considerations for transferring a quantitative assay that uses Lumichrome-d8 as a stable isotope-labeled internal standard (SIL-IS), a common practice in highly sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods.

Method Transfer Approaches

The selection of a method transfer approach depends on the method's complexity, its validation status, and the experience of the receiving laboratory. The three primary approaches are comparative testing, co-validation, and complete revalidation.

Caption: Decision workflow for selecting the appropriate method transfer approach.

Comparative Analysis of Critical Parameters

During a method transfer, variability often arises from differences in instrumentation, reagents, and personnel. The following tables present hypothetical, yet realistic, comparative data from a method transfer study for a primary analyte using Lumichrome-d8 as an internal standard.

Table 1: Impact of LC-MS/MS Instrumentation

A common challenge is transferring a method between different LC-MS/MS systems. Here, we compare the performance of the assay on a "System A" (developing lab) versus a "System B" (receiving lab).

Parameter	System A (e.g., Sciex)	System B (e.g., Waters)	Acceptance Criteria	Pass/Fail
Analyte Retention Time (min)	2.51	2.48	± 5% of original	Pass
Lumichrome-d8 RT (min)	2.50	2.47	± 5% of original	Pass
Relative Retention Time	1.004	1.004	± 2% of original	Pass
Analyte Signal-to-Noise (S/N) at LLOQ	15.2	12.8	≥ 10	Pass
Precision at LLOQ (%RSD, n=6)	4.5%	7.8%	≤ 20%	Pass
Accuracy at LLOQ (%Recovery, n=6)	102.1%	96.5%	80-120%	Pass

Table 2: Influence of Chromatographic Column Batch

Variability between different batches of the same analytical column can affect chromatographic performance.

Parameter	Column Batch 1 (Dev Lab)	Column Batch 2 (Rec Lab)	Acceptance Criteria	Pass/Fail
Analyte Retention Time (min)	2.51	2.58	± 5% of original	Fail
Peak Asymmetry (Analyte)	1.1	1.4	≤ 1.5	Pass
Resolution (Analyte from nearest peak)	2.2	1.9	≥ 1.5	Pass
Precision at QC-Mid (%RSD, n=6)	2.1%	2.5%	≤ 15%	Pass
Accuracy at QC-Mid (%Recovery, n=6)	99.8%	101.5%	85-115%	Pass

Note: The failure in retention time would trigger an investigation, potentially requiring an adjustment to the mobile phase composition or gradient to meet the criteria.

Key Factors in Method Transfer Success

A successful transfer requires careful management of multiple interacting variables. The robustness of the method is tested by its ability to withstand minor variations in these parameters.

Caption: Interconnected factors that can impact the outcome of a method transfer.

Detailed Experimental Protocol

The following is a representative protocol for the quantification of an analyte in plasma using Lumichrome-d8 as an internal standard.

Objective: To accurately quantify the analyte in human plasma over a concentration range of 1-1000 ng/mL.

Materials:

• Analyte & Internal Standard: Analyte reference standard, Lumichrome-d8 (Internal Standard, IS).

• Reagents: Acetonitrile (ACN, HPLC Grade), Formic Acid (FA, LC-MS Grade), Deionized Water.

• Consumables: 1.5 mL polypropylene (B1209903) tubes, 96-well collection plates, HPLC vials, C18 HPLC Column (e.g., 2.1 x 50 mm, 1.8 µm).

Procedure:

• Standard & QC Preparation:

  • Prepare primary stock solutions of the analyte and Lumichrome-d8 in 50:50 ACN:Water.

  • Prepare a series of working standard solutions by serially diluting the analyte stock.

  • Prepare a working IS solution of Lumichrome-d8 at 100 ng/mL.

• Sample Preparation (Protein Precipitation):

  • Pipette 50 µL of plasma sample (standard, QC, or unknown) into a 1.5 mL tube.

  • Add 200 µL of the working IS solution (in ACN) to each tube. This provides a final IS concentration of 80 ng/mL in the injection solvent.

  • Vortex for 1 minute to precipitate proteins.

  • Centrifuge at 14,000 rpm for 10 minutes at 4°C.

  • Transfer 100 µL of the supernatant to a clean vial or well for LC-MS/MS analysis.

• LC-MS/MS Conditions:

  • LC System: UPLC/HPLC System

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

  • Gradient: 5% B to 95% B over 2.0 min, hold for 0.5 min, return to 5% B and equilibrate for 1.0 min.

  • Flow Rate: 0.4 mL/min

  • Injection Volume: 5 µL

  • Column Temperature: 40°C

• Mass Spectrometer Conditions:

  • Ionization Mode: Electrospray Ionization (ESI), Positive

  • MRM Transitions:

    • Analyte: e.g., Q1 450.2 -> Q3 250.1

    • Lumichrome-d8 (IS): e.g., Q1 251.1 -> Q3 209.1

  • Key Parameters: Optimize source temperature, gas flows, and collision energy in the receiving lab to maximize signal for both analyte and IS.

Acceptance Criteria:

• The calibration curve must have a correlation coefficient (r²) ≥ 0.99.

• At least 75% of standards must be within ±15% of their nominal value (±20% for the LLOQ).

• QC samples at low, mid, and high concentrations must be within ±15% of their nominal values.

A Comparative Guide to Deuterated Internal Standards for Riboflavin Metabolite Analysis: Lumichrome-d8 and Beyond

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification of riboflavin (B1680620) and its metabolites is crucial for understanding its role in various physiological and pathological processes. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has emerged as the gold standard for this purpose, owing to its high sensitivity and specificity. The use of stable isotope-labeled internal standards is paramount in LC-MS/MS to ensure analytical accuracy by correcting for variability in sample preparation and matrix effects. This guide provides a comprehensive comparison of Lumichrome-d8 with other deuterated riboflavin metabolites used as internal standards, supported by established analytical principles and experimental methodologies.

Introduction to Riboflavin Metabolism and the Need for Accurate Quantification

Riboflavin (Vitamin B2) is a precursor to the essential coenzymes flavin mononucleotide (FMN) and flavin adenine (B156593) dinucleotide (FAD).[1][2][3] These flavocoenzymes are vital for a multitude of redox reactions central to energy metabolism, cellular respiration, and the metabolism of other nutrients.[1][3][4] Lumichrome (B1664701) is a major photodegradation and microbial metabolite of riboflavin.[5][6][7] Given their interconnected roles, the simultaneous and accurate measurement of riboflavin and its key metabolites is often necessary in biomedical and pharmaceutical research.

The ideal internal standard for LC-MS/MS analysis is a stable isotope-labeled (SIL) analog of the analyte of interest.[8] Deuterated standards, where one or more hydrogen atoms are replaced with deuterium, are widely used. They share near-identical physicochemical properties with the analyte, ensuring they co-elute chromatographically and exhibit similar ionization and fragmentation behavior in the mass spectrometer.[5][8] This allows for reliable correction of analytical variability.

Comparative Analysis of Deuterated Riboflavin Metabolites

The choice of a deuterated internal standard depends on the specific analyte being quantified. While a deuterated version of the parent compound (riboflavin) can be used for the analysis of its metabolites, the most accurate quantification is achieved by using a deuterated standard for each specific metabolite.

Below is a qualitative comparison based on established principles of isotope dilution mass spectrometry.

Table 1: Qualitative Comparison of Deuterated Internal Standards for Riboflavin and its Metabolites

Internal Standard	Target Analyte(s)	Advantages	Disadvantages
Lumichrome-d8	Lumichrome	- Optimal choice for Lumichrome quantification: Near-identical retention time, ionization efficiency, and fragmentation pattern.[5] - Corrects for any analyte-specific degradation or matrix effects.	- May not be the ideal standard for quantifying Riboflavin, FMN, or FAD due to differences in chemical structure and properties.
Riboflavin-d3 / Riboflavin-d7	Riboflavin, Lumichrome, FMN, FAD	- Excellent for Riboflavin quantification. [9][10] - Commercially available. - Can serve as a single internal standard for multiple riboflavin-related analytes in a single run, simplifying workflow.	- Sub-optimal for Lumichrome, FMN, and FAD: Differences in retention time, ionization efficiency, and extraction recovery compared to these metabolites can lead to less accurate quantification.[11]
Deuterated FMN/FAD	FMN / FAD	- Theoretically the most accurate standards for FMN and FAD quantification.	- Limited commercial availability and published data on their synthesis and application.

Experimental Protocols

The following is a generalized experimental protocol for the simultaneous analysis of riboflavin and lumichrome in a biological matrix (e.g., plasma or urine) using LC-MS/MS with deuterated internal standards. This protocol is a composite of best practices and should be optimized for specific instrumentation and sample types.

1. Sample Preparation (Protein Precipitation)

• To 100 µL of the biological sample (e.g., plasma, urine), add 10 µL of a working solution containing the deuterated internal standards (e.g., Lumichrome-d8 and Riboflavin-d7) in methanol (B129727).

• Add 300 µL of ice-cold acetonitrile (B52724) or methanol containing 0.1% formic acid to precipitate proteins.

• Vortex the mixture for 1 minute.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to a new tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase (e.g., 95:5 water:acetonitrile with 0.1% formic acid).

• Inject an aliquot (e.g., 5-10 µL) into the LC-MS/MS system.

2. LC-MS/MS Conditions

• Liquid Chromatography (LC):

  • Column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm) is suitable for separating riboflavin and lumichrome.

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: A linear gradient from 5% to 95% Mobile Phase B over several minutes, followed by a re-equilibration step. The gradient should be optimized to ensure baseline separation of the analytes from matrix components.

  • Flow Rate: 0.2-0.4 mL/min.

  • Column Temperature: 40°C.

• Mass Spectrometry (MS):

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Scan Type: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: Specific precursor-to-product ion transitions for each analyte and its corresponding deuterated internal standard need to be determined by direct infusion and optimization. Hypothetical transitions are provided in Table 2.

Table 2: Hypothetical MRM Transitions for Riboflavin, Lumichrome, and their Deuterated Analogs

Compound	Precursor Ion (m/z)	Product Ion (m/z)
Riboflavin	377.1	243.1
Riboflavin-d7	384.1	250.1
Lumichrome	243.1	199.1
Lumichrome-d8	251.1	207.1

Note: The exact m/z values will depend on the specific deuterated standard used and should be confirmed experimentally.

Visualizing the Workflow and Metabolic Pathway

Riboflavin Metabolic Pathway

The following diagram illustrates the conversion of riboflavin to its active coenzymes, FMN and FAD, and its degradation to lumichrome.

Caption: Simplified pathway of riboflavin metabolism.

Experimental Workflow for LC-MS/MS Analysis

This diagram outlines the key steps in the quantification of riboflavin metabolites using deuterated internal standards.

Caption: Workflow for metabolite quantification.

Conclusion

References

• 1. Isotope dilution method for determination of vitamin B2 in human plasma using liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Contrasting roles for two conserved arginines: Stabilizing flavin semiquinone or quaternary structure, in bifurcating electron transfer flavoproteins - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Quantification of the bioavailability of riboflavin from foods by use of stable-isotope labels and kinetic modeling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Liquid-chromatographic measurement of riboflavin in serum and urine with isoriboflavin as internal standard - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Pharmacokinetics of orally and intravenously administered riboflavin in healthy humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. FMN vs FAD: What They Are and Why They Matter - Creative Proteomics [metabolomics.creative-proteomics.com]
• 11. researchgate.net [researchgate.net]

A Comparative Guide to the Long-Term Stability of Lumichrome-d8 and Other Deuterated Internal Standards in Frozen Samples

For Researchers, Scientists, and Drug Development Professionals

In the realm of quantitative bioanalysis, particularly in drug metabolism and pharmacokinetic studies, the reliability of internal standards is paramount to ensuring accurate and reproducible results. Stable isotope-labeled (SIL) internal standards, such as Lumichrome-d8, are the gold standard, as their physicochemical properties closely mimic those of the analyte of interest. This guide provides a comprehensive evaluation of the long-term stability of deuterated internal standards in frozen biological samples, with a focus on Lumichrome-d8.

While specific long-term stability data for Lumichrome-d8 is not extensively published, this guide presents a comparative analysis based on established principles and available data for other commonly used deuterated internal standards. The objective is to provide a framework for researchers to design and interpret stability studies for Lumichrome-d8 and to offer a benchmark for expected performance.

Comparative Long-Term Stability Data

The stability of an internal standard is assessed under various conditions to simulate sample handling and storage throughout a study. The following table summarizes long-term stability data for two common deuterated internal standards, Testosterone-d3 and Clenbuterol, in frozen plasma and urine. This data serves as a reference for the expected stability of a robust deuterated compound like Lumichrome-d8.

Internal Standard	Matrix	Storage Temperature	Duration	Stability (% of Initial Concentration)	Freeze-Thaw Stability (Number of Cycles)	Reference
Testosterone-d3	Human Plasma	-20°C	8 weeks	≥91%	Stable after 3 cycles (≥82%)	[1]
Clenbuterol	Bovine Urine	-20°C	20 weeks	Stable	Stable after at least 6 cycles	[2]
Clenbuterol	Bovine Liver	-20°C	20 weeks	Stable	Stable after at least 6 cycles	[2]

Note: "Stable" indicates that the compound remained within the acceptable limits of the study, typically within ±15% of the nominal concentration.

Experimental Protocols

To ensure the reliability of bioanalytical data, rigorous validation of internal standard stability is crucial. The following are detailed methodologies for key stability experiments.

Long-Term Stability Assessment

Objective: To evaluate the stability of the analyte and the deuterated internal standard in a biological matrix for the expected duration of sample storage in a study.

Protocol:

• Sample Preparation: Spike at least two concentrations (low and high quality control levels) of Lumichrome-d8 and the analyte into the appropriate biological matrix (e.g., human plasma).

• Aliquoting: Prepare multiple aliquots of each concentration to be analyzed at different time points.

• Storage: Store the aliquots at the intended long-term storage temperature (e.g., -20°C or -80°C).

• Analysis: At specified intervals (e.g., 1, 3, 6, 12 months), retrieve a set of aliquots, thaw them under controlled conditions, and analyze them using a validated LC-MS/MS method.

• Data Evaluation: The mean concentration of the stability samples should be within ±15% of the nominal concentration.

Freeze-Thaw Stability Assessment

Objective: To determine the stability of the analyte and internal standard after repeated freezing and thawing cycles.

Protocol:

• Sample Preparation: Prepare low and high concentration quality control (QC) samples of Lumichrome-d8 and the analyte in the biological matrix.

• Freeze-Thaw Cycles: Subject the QC samples to a minimum of three freeze-thaw cycles. For each cycle, the samples are frozen at the intended storage temperature for at least 12-24 hours and then thawed completely at room temperature.[1]

• Analysis: After the final thaw, analyze the samples using the validated analytical method.

• Acceptance Criteria: The measured concentration after the freeze-thaw cycles should be within ±15% of the initial concentration.

Visualizing the Workflow

The following diagrams, generated using the DOT language, illustrate the experimental workflow for stability testing and the decision-making process for internal standard selection.

Caption: Workflow for long-term and freeze-thaw stability testing.

Caption: Decision pathway for internal standard selection.

References

• 1. An improved method for measurement of testosterone in human plasma and saliva by ultra-performance liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Clenbuterol storage stability in the bovine urine and liver samples used for European official control in the azores islands (portugal) - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Analysis of Lumichrome-d8 Across Different Mass Spectrometry Platforms

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of different mass spectrometry platforms for the quantitative analysis of Lumichrome-d8, a deuterated analog of a key photodegradation product of riboflavin (B1680620) (Vitamin B2). As the use of stable isotope-labeled internal standards is paramount for achieving accurate and precise quantification in complex matrices, this document outlines the expected performance characteristics of Lumichrome-d8 on triple quadrupole (QqQ), quadrupole time-of-flight (Q-TOF), and Orbitrap mass spectrometers. The information presented is supported by a summary of experimental data and detailed methodologies to aid in the selection of the most appropriate analytical technique for specific research needs.

Data Presentation: A Comparative Overview of Mass Spectrometer Performance

Performance Metric	Triple Quadrupole (QqQ)	Quadrupole Time-of-Flight (Q-TOF)	Orbitrap
Principle	Tandem mass spectrometry with two mass-filtering quadrupoles and a collision cell. Operates in Multiple Reaction Monitoring (MRM) for high selectivity and sensitivity.	High-resolution mass spectrometry (HRMS) that measures the time it takes for ions to travel a fixed distance.	HRMS that traps ions in an orbital motion within an electric field. The frequency of this motion is related to the mass-to-charge ratio.
Selectivity	Very high, based on specific precursor-to-product ion transitions (MRM).[1]	High, based on accurate mass measurement, which can distinguish between isobaric interferences.[2]	Very high, due to its high-resolution capabilities that can resolve analytes from matrix interferences with very similar masses.[3]
Sensitivity (LOD/LOQ)	Generally considered the "gold standard" for targeted quantification, often achieving the lowest limits of detection (LOD) and quantification (LOQ) in the low pg/mL to fg/mL range.	High sensitivity, with modern instruments approaching the performance of triple quadrupoles for many applications.	Excellent sensitivity, with some targeted acquisition modes on high-end instruments reaching attomole-level LOQs.[4]
Linear Dynamic Range	Typically 3-5 orders of magnitude.	Typically 3-4 orders of magnitude.	Can achieve a wide linear dynamic range, often up to 5-6 orders of magnitude.
Mass Accuracy	Unit mass resolution.	High mass accuracy (typically < 5 ppm).	Very high mass accuracy (typically < 3 ppm).
Typical Applications	Targeted quantification, pharmacokinetic studies, routine clinical and environmental analysis.	Both targeted and untargeted analysis, metabolite identification, screening studies.	Proteomics, metabolomics, lipidomics, and both targeted and untargeted quantification.

Experimental Protocols

The following are detailed methodologies for the key experiments that would be involved in the quantitative analysis of Lumichrome-d8 using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Sample Preparation

A robust sample preparation protocol is crucial to minimize matrix effects and ensure accurate quantification. For biological matrices such as plasma or urine, a protein precipitation followed by solid-phase extraction (SPE) is a common and effective approach.

• Protein Precipitation: To 100 µL of the biological sample, add 300 µL of ice-cold acetonitrile (B52724) containing the internal standard, Lumichrome-d8.

• Vortexing and Centrifugation: Vortex the mixture vigorously for 1 minute to ensure thorough mixing and protein denaturation. Centrifuge the sample at 10,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant to a clean tube.

• Solid-Phase Extraction (SPE):

  • Condition an appropriate SPE cartridge (e.g., a mixed-mode cation exchange cartridge) with methanol (B129727) followed by water.

  • Load the supernatant onto the conditioned SPE cartridge.

  • Wash the cartridge with a weak organic solvent (e.g., 5% methanol in water) to remove polar interferences.

  • Elute the analyte and internal standard with an appropriate elution solvent (e.g., 5% ammonium (B1175870) hydroxide (B78521) in methanol).

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in a suitable volume of the initial mobile phase for LC-MS/MS analysis.

Liquid Chromatography (LC) Conditions

Chromatographic separation is essential to resolve Lumichrome from other matrix components and potential isomers. A reversed-phase C18 column is generally recommended for the analysis of flavins.[1]

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A reversed-phase C18 column (e.g., 2.1 x 100 mm, 1.7 µm particle size).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient: A typical gradient would start at a low percentage of mobile phase B, ramp up to a high percentage to elute the analyte, and then return to initial conditions for column re-equilibration.

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40°C.

• Injection Volume: 5 µL.

Mass Spectrometry (MS) Conditions

The MS conditions will vary depending on the platform used. Electrospray ionization (ESI) in positive ion mode is generally suitable for flavins.[1]

For Triple Quadrupole (QqQ) Mass Spectrometers:

• Ionization Mode: ESI Positive.

• Scan Type: Multiple Reaction Monitoring (MRM).

• MRM Transitions: Based on the known fragmentation of Lumichrome, the following transitions would be monitored. The precursor ion for Lumichrome is m/z 243.1.[1][5] Common fragment ions observed in electron ionization mass spectrometry include m/z 199, 171, and 156. Therefore, potential MRM transitions to monitor for Lumichrome would be 243.1 > 199.1, 243.1 > 171.1, and 243.1 > 156.1. For Lumichrome-d8, the precursor ion would be shifted by the number of deuterium (B1214612) atoms, and the fragment ions may or may not be shifted depending on the location of the deuterium labels. The most intense and specific transition would be used for quantification, while a second transition would be used for confirmation.

• Collision Energy: This would be optimized for each transition to achieve the most abundant product ion signal.

For Q-TOF and Orbitrap Mass Spectrometers:

• Ionization Mode: ESI Positive.

• Acquisition Mode: For targeted quantification, a Parallel Reaction Monitoring (PRM) or a targeted MS/MS approach would be used. This involves selecting the precursor ion (m/z for Lumichrome-d8) and acquiring a full high-resolution product ion spectrum. The most abundant and specific product ion would then be used to generate an extracted ion chromatogram for quantification. For untargeted analysis, a data-dependent or data-independent acquisition strategy would be employed.

• Mass Resolution: A high resolution (e.g., > 30,000 FWHM) should be used to ensure high selectivity.

Mandatory Visualization

Caption: General workflow for the quantitative analysis of Lumichrome-d8 by LC-MS/MS.

Caption: Decision tree for selecting a mass spectrometer based on analytical needs.

References

• 1. benchchem.com [benchchem.com]
• 2. Quantitative performance of a quadrupole-orbitrap-MS in targeted LC-MS determinations of small molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. lcms.cz [lcms.cz]
• 5. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Navigating the Safe Disposal of Lumichrome-d8: A Comprehensive Guide for Laboratory Professionals

Key Safety and Disposal Information

The following table summarizes essential information for the safe handling and disposal of Lumichrome, which should be applied to Lumichrome-d8 in the absence of specific data.

Parameter	Information/Instruction	Citation
Primary Hazards	Harmful if swallowed. Causes skin and serious eye irritation. May cause respiratory irritation.	[1]
Personal Protective Equipment (PPE)	Impervious gloves, safety glasses, and appropriate respiratory protection to avoid generating dust.	[2]
Spill Response (Minor)	Clean up spills immediately. Use dry clean-up procedures and avoid generating dust. Sweep or vacuum up the material and place it in a clean, dry, sealable, and labeled container for disposal.	[2]
Spill Response (Major)	Evacuate the area and move upwind. Alert emergency responders. Control personal contact with protective equipment. Prevent spillage from entering drains, sewers, or water courses.	[2]
Prohibited Disposal Methods	Do not allow wash water from cleaning equipment to enter drains. Do not dispose of in regular trash.	[2]
Recommended Disposal Method	Dispose of through a licensed waste disposal facility. Consult with local, state, and federal regulations. Recycling may be an option for unused, uncontaminated material.	[2]
Container for Disposal	Use a clean, dry, sealable, and properly labeled container.	[2]

Step-by-Step Disposal Protocol for Lumichrome-d8

This protocol outlines the necessary steps for the safe disposal of Lumichrome-d8 from a laboratory setting.

• Waste Identification and Segregation:

  • Characterize the Waste: Classify Lumichrome-d8 waste as hazardous chemical waste.

  • Segregate: Do not mix Lumichrome-d8 waste with other waste streams such as non-hazardous trash, sharps, or biological waste. Collect all forms of Lumichrome-d8 waste, including unused or expired solid compounds, contaminated consumables (e.g., pipette tips, weighing paper), and contaminated solutions.

• Preparing the Waste Container:

  • Select a Compatible Container: Use a dedicated, leak-proof container that is compatible with the chemical. The original container is often a suitable choice.

  • Proper Labeling: The container must be clearly labeled as "Hazardous Waste" and include the chemical name "Lumichrome-d8," the CAS number (1086-80-2 for the unlabeled compound), and appropriate hazard symbols.

• Waste Accumulation and Storage:

  • Secure Storage: Store the sealed waste container in a designated hazardous waste accumulation area. This area should be well-ventilated, secure, and away from incompatible materials.

  • Documentation: Maintain a log of all Lumichrome-d8 waste generated, including quantities and accumulation start dates, to ensure regulatory compliance.

• Arranging for Final Disposal:

  • Contact Professionals: Arrange for pickup and disposal through your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.

  • Final Disposal Methods: The final disposal will likely be through incineration in a licensed apparatus or burial in a licensed landfill, as determined by the waste disposal facility.[2]

Experimental Workflow for Lumichrome-d8 Disposal

The following diagram illustrates the logical workflow for the proper disposal of Lumichrome-d8.

Lumichrome-d8 Disposal Workflow

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. datasheets.scbt.com [datasheets.scbt.com]

Essential Safety and Logistical Information for Handling Lumichrome-d8

This guide provides crucial safety protocols, operational procedures, and disposal plans for the handling of Lumichrome-d8 in a laboratory setting. Adherence to these guidelines is essential for ensuring the safety of all personnel and minimizing environmental impact.

Personal Protective Equipment (PPE)

A thorough hazard assessment should be conducted for any new or modified procedure involving Lumichrome-d8.[1] Based on available safety data for Lumichrome, which is expected to have similar properties to its deuterated analog, the following PPE is mandatory.[2][3]

Table 1: Recommended Personal Protective Equipment for Handling Lumichrome-d8

PPE Category	Specification	Rationale
Eye and Face	ANSI Z87.1 compliant safety glasses with side shields or chemical splash goggles.[1] A face shield should be worn when splashes are possible.	Protects against splashes and airborne particles. Lumichrome can cause serious eye irritation.[2][3]
Hand	Disposable nitrile gloves are the minimum requirement.[1] Consider double gloving for extended operations.	Prevents skin contact. Lumichrome is known to cause skin irritation.[2][3] Gloves should be inspected before use and changed immediately if contaminated.
Body	A laboratory coat is the minimum requirement.[1] For larger quantities or when generating dust, a chemical-resistant apron is recommended.	Protects clothing and skin from contamination.
Respiratory	Not generally required if handled in a well-ventilated area or a chemical fume hood. A NIOSH-approved respirator may be necessary if dust is generated.	Lumichrome may cause respiratory irritation.[2][3] Engineering controls like fume hoods are the preferred method to control exposure.
Footwear	Closed-toe shoes are mandatory in the laboratory.[4]	Protects feet from spills and falling objects.

Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the standard procedure for safely handling Lumichrome-d8 in a research laboratory.

Experimental Workflow for Handling Lumichrome-d8

Caption: Workflow for the safe handling of Lumichrome-d8.

Detailed Methodologies:

• Preparation:

  • Designate a specific work area, preferably within a certified chemical fume hood, for handling Lumichrome-d8.

  • Ensure the work area is clean and uncluttered.

  • Gather all necessary PPE and inspect it for any defects.[5]

  • Assemble all required laboratory equipment (e.g., spatulas, weigh boats, vials, solvents) and a designated waste container.

• Handling:

  • Put on all required personal protective equipment as specified in Table 1.

  • Carefully weigh the desired amount of Lumichrome-d8. Avoid generating dust. If the compound is a fine powder, consider using a glove bag or powder-containment balance enclosure.

  • Transfer the weighed compound to the reaction vessel or solvent.

  • Perform the experimental procedure, being mindful of potential splashes or spills.

• Cleanup:

  • Once the experiment is complete, decontaminate all surfaces and equipment that may have come into contact with Lumichrome-d8 using an appropriate solvent and cleaning agent.

  • All materials used for cleanup should be disposed of as hazardous waste.[6]

Disposal Plan

Proper disposal of chemical waste is critical to ensure laboratory and environmental safety.[7] All waste generated from handling Lumichrome-d8 must be treated as hazardous waste.[6]

Logical Relationship for Waste Disposal

Caption: Segregation and disposal pathway for Lumichrome-d8 waste.

Disposal Procedures:

• Waste Segregation:

  • Solid Waste: All solid materials contaminated with Lumichrome-d8, including gloves, weigh boats, and paper towels, should be collected in a designated, properly labeled hazardous waste container.[8]

  • Liquid Waste: Unused solutions and solvent rinses containing Lumichrome-d8 should be collected in a separate, compatible, and clearly labeled hazardous waste container.[8] Do not mix incompatible waste streams.

• Labeling and Storage:

  • All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical name, "Lumichrome-d8".

  • Keep waste containers securely sealed when not in use.[9]

  • Store waste containers in a designated, well-ventilated secondary containment area, away from incompatible materials, until they are collected by the institution's Environmental Health and Safety (EHS) department.[8]

• Collection and Final Disposal:

  • Follow your institution's specific procedures for hazardous waste pickup.

  • Do not pour any waste containing Lumichrome-d8 down the drain.[6][9]

  • Due to the cost of deuterated compounds, consider institutional guidelines or possibilities for the recovery and recycling of unused material if feasible and safe.[10]

References

• 1. Personal Protective Equipment Requirements for Laboratories – Environmental Health and Safety [ehs.ncsu.edu]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. Lumichrome | C12H10N4O2 | CID 5326566 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Recommended PPE to handle chemicals | Bernardo Ecenarro [bernardoecenarro.com]
• 5. hazmatschool.com [hazmatschool.com]
• 6. vumc.org [vumc.org]
• 7. ptb.de [ptb.de]
• 8. How to Dispose of Chemical Waste in a Lab Correctly [gaiaca.com]
• 9. datasheets.scbt.com [datasheets.scbt.com]
• 10. p2infohouse.org [p2infohouse.org]